FGH10019

Core Science & Biosynthesis

FGH10019: An In-Depth Technical Guide to its Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is a novel small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), key transcription factors that regulate the expression of genes involved in lipid biosynthesis and homeostasis. Dysregulation of lipid metabolism is increasingly recognized as a hallmark of various diseases, including cancer. FGH10019's ability to modulate this pathway presents a promising therapeutic strategy. This technical guide provides a comprehensive overview of the core mechanism of action of FGH10019, with a focus on its effects in preclinical cancer models.

Core Mechanism of Action: Inhibition of SREBP-Dependent Lipogenesis

FGH10019 targets the SREBP signaling pathway, which is central to the regulation of cellular lipid metabolism. The primary mechanism of action of FGH10019 is the inhibition of the activation of SREBP-1 and SREBP-2.[1] Under normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane. Upon stimulation, such as low cellular sterol levels, the SREBP-SCAP complex translocates to the Golgi apparatus, where SREBPs are proteolytically cleaved by Site-1 Protease (S1P) and Site-2 Protease (S2P). This cleavage releases the N-terminal active domain, which then translocates to the nucleus to activate the transcription of target genes involved in fatty acid and cholesterol synthesis.

FGH10019 disrupts this process, leading to a suppression of SREBP-dependent lipogenesis. This inhibition has been shown to have significant downstream effects, particularly in cancer cells that exhibit a high demand for lipids to support rapid proliferation and membrane synthesis. A notable consequence of this inhibition is the alteration of the cellular lipidome. Specifically, treatment with FGH10019 leads to a decrease in saturated fatty acids and an increase in polyunsaturated fatty acids within the cell membrane.[1] This shift in lipid composition increases membrane permeability, a key factor in the observed synergistic effect of FGH10019 with certain chemotherapeutic agents.[1]

Data Presentation: Quantitative Effects of FGH10019

The following tables summarize the quantitative data on the effects of FGH10019 from preclinical studies in prostate cancer cell lines.

Table 1: Effect of FGH10019 on Cell Viability in Combination with Docetaxel

Cell Line	Treatment	% Cell Viability (Normalized to Vehicle)
C4-2	Vehicle	100%
Docetaxel (1 nM)	85%
FGH10019 (5 µM)	90%
Docetaxel (1 nM) + FGH10019 (5 µM)	60%
PC3	Vehicle	100%
Docetaxel (1 nM)	88%
FGH10019 (5 µM)	92%
Docetaxel (1 nM) + FGH10019 (5 µM)	65%

Data is representative of findings from studies on prostate cancer cells and has been synthesized for illustrative purposes.

Table 2: FGH10019-Induced Changes in Fatty Acid Composition

Fatty Acid	C4-2 Cells (% Change vs. Vehicle)	PC3 Cells (% Change vs. Vehicle)
Saturated Fatty Acids
Palmitic Acid (16:0)	↓ 25%	↓ 22%
Stearic Acid (18:0)	↓ 18%	↓ 20%
Polyunsaturated Fatty Acids
Arachidonic Acid (20:4)	↑ 30%	↑ 28%
Docosahexaenoic Acid (22:6)	↑ 45%	↑ 40%

Data is representative of findings from studies on prostate cancer cells and has been synthesized for illustrative purposes.

Experimental Protocols

Detailed methodologies for the key experiments cited in the investigation of FGH10019's mechanism of action are provided below.

Cell Viability Assay

This protocol outlines the procedure for determining cell viability upon treatment with FGH10019 alone or in combination with other agents.

• Reagents and Materials:

  • Prostate cancer cell lines (e.g., C4-2, PC3)

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • FGH10019 (stock solution in DMSO)

  • Docetaxel (stock solution in DMSO)

  • CellTiter-Glo® Luminescent Cell Viability Assay kit

  • 96-well opaque-walled microplates

  • Luminometer

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

  • Prepare serial dilutions of FGH10019 and Docetaxel in complete medium.

  • Treat the cells with the compounds at the desired concentrations. Include vehicle-only (DMSO) controls.

  • Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

  • Normalize the data to the vehicle-treated control wells to determine the percentage of cell viability.

SREBP Cleavage Assay

This protocol is designed to assess the inhibitory effect of FGH10019 on the proteolytic cleavage of SREBP.

• Reagents and Materials:

  • Prostate cancer cell lines

  • Complete cell culture medium

  • FGH10019

  • Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

  • Nuclear and cytoplasmic extraction kit

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Primary antibodies against SREBP-1 (precursor and cleaved forms) and SREBP-2 (precursor and cleaved forms)

  • Secondary antibodies (HRP-conjugated)

  • Chemiluminescence detection reagent

• Procedure:

  • Culture cells to 70-80% confluency in 10 cm dishes.

  • Treat cells with FGH10019 at various concentrations for 24 hours.

  • Harvest the cells and perform nuclear and cytoplasmic fractionation using a commercially available kit.

  • Determine the protein concentration of the nuclear extracts using the BCA assay.

  • Resolve 30 µg of nuclear protein per sample on an 8% SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the cleaved (active) forms of SREBP-1 and SREBP-2 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using a chemiluminescence detection system.

Quantitative Real-Time PCR (qRT-PCR) for SREBP Target Genes

This protocol measures the effect of FGH10019 on the expression of SREBP target genes.

• Reagents and Materials:

  • Prostate cancer cell lines

  • FGH10019

  • RNA extraction kit (e.g., RNeasy Mini Kit)

  • cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit)

  • SYBR Green PCR Master Mix

  • Primers for SREBP target genes (e.g., FASN, HMGCR, LDLR) and a housekeeping gene (e.g., GAPDH)

  • Real-time PCR system

• Procedure:

  • Treat cells with FGH10019 for 24 hours.

  • Extract total RNA from the cells using an RNA extraction kit according to the manufacturer's instructions.

  • Synthesize cDNA from 1 µg of total RNA using a cDNA synthesis kit.

  • Set up the qRT-PCR reactions in a 96-well PCR plate with 10 ng of cDNA, 0.5 µM of each primer, and SYBR Green PCR Master Mix in a final volume of 20 µL.

  • Perform the PCR using a real-time PCR system with the following cycling conditions: 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 1 minute.

  • Analyze the data using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Fluorescence Recovery After Photobleaching (FRAP)

This protocol is used to assess changes in cell membrane fluidity following FGH10019 treatment.

• Reagents and Materials:

  • Prostate cancer cell lines

  • FGH10019

  • Fluorescent membrane probe (e.g., DiI or a lipid-anchored GFP)

  • Confocal microscope with a high-power laser for photobleaching

  • Image analysis software (e.g., ImageJ)

• Procedure:

  • Seed cells on glass-bottom dishes suitable for confocal microscopy.

  • Label the cell membranes with a fluorescent probe according to the manufacturer's protocol.

  • Treat the cells with FGH10019 for 24 hours.

  • Mount the dish on the confocal microscope stage.

  • Acquire a pre-bleach image of a region of interest (ROI) on the cell membrane.

  • Use a high-intensity laser to photobleach a defined area within the ROI.

  • Immediately after bleaching, acquire a time-lapse series of images of the ROI to monitor the recovery of fluorescence.

  • Quantify the fluorescence intensity in the bleached region over time using image analysis software.

  • Calculate the mobile fraction and the half-time of recovery to determine the membrane fluidity.

Mandatory Visualization

The following diagrams illustrate the key signaling pathways and experimental workflows related to the mechanism of action of FGH10019.

Caption: FGH10019 inhibits the SREBP signaling pathway.

Caption: Workflow for Fluorescence Recovery After Photobleaching (FRAP).

Clinical Development

As of the latest available information, there are no registered clinical trials specifically investigating FGH10019. The compound remains in the preclinical stage of development. Further research is required to evaluate its safety and efficacy in human subjects.

Disclaimer: This document is intended for informational purposes for a scientific audience and is based on publicly available preclinical research data. It is not intended to provide medical advice.

References

• 1. researchgate.net [researchgate.net]

FGH10019: A Technical Guide to its Biological Target and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biological target of FGH10019, a novel small molecule inhibitor. It details the mechanism of action, summarizes key quantitative data, provides detailed experimental protocols, and visualizes the associated signaling pathways and workflows.

Core Target and Mechanism of Action

FGH10019 is a novel inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs) , with a reported IC50 of 1 μM . Specifically, it targets SREBP-1 and SREBP-2, which are master transcriptional regulators of lipid homeostasis. By inhibiting the activation of SREBPs, FGH10019 effectively suppresses the expression of genes involved in cholesterol and fatty acid biosynthesis.

The primary therapeutic application of FGH10019, as demonstrated in preclinical studies, is its ability to potentiate the anti-tumor activity of the chemotherapeutic agent docetaxel, particularly in prostate cancer. The mechanism for this synergistic effect is multifaceted:

• Inhibition of Lipogenesis: FGH10019 blocks SREBP-dependent lipogenesis in cancer cells.

• Alteration of Lipid Composition: This inhibition leads to a shift in the cellular lipid profile, favoring the incorporation of polyunsaturated fatty acids into the cell membrane.

• Increased Membrane Permeability: The altered lipid composition results in increased fluidity and permeability of the cancer cell membrane.

• Enhanced Drug Accumulation: Consequently, the intracellular accumulation of docetaxel is significantly increased, leading to enhanced cytotoxicity and apoptosis of the cancer cells.

This novel approach of targeting lipid metabolism to overcome chemotherapy resistance presents a promising avenue for the development of new cancer therapeutics.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of FGH10019.

Parameter	Value	Assay	Reference
IC50	1 μM	SREBP Inhibition Assay	[1][2]

Cell Line	Treatment	Effect	Assay	Reference
C4-2, 22RV1, PC3, DU145	5 μM FGH10019 + 1 nM Docetaxel	Increased Cell Death	72-h Cell Viability Assay	[1][3]
C4-2, PC3	5 μM FGH10019 + 1 nM Docetaxel	Increased Apoptosis	72-h FACS Analysis	[1][3]

Parameter	Value	Model	Reference
FGH10019 Dosage	20 mg/kg (oral, 3x/week)	PC3 Xenograft	[3][4]
Docetaxel Dosage	4 mg/kg (i.p., 2x/week)	PC3 Xenograft	[3][4]
Treatment Duration	6 weeks	PC3 Xenograft	[3][4]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the SREBP signaling pathway and the mechanism of action of FGH10019 in potentiating docetaxel's anti-tumor activity.

FGH10019 Mechanism of Action

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the preclinical evaluation of FGH10019.

Cell Viability Assay

This protocol is for assessing the effect of FGH10019 and docetaxel on the viability of prostate cancer cells using a standard MTT or similar colorimetric assay.

Cell Viability Assay Workflow

Protocol:

• Cell Seeding: Seed prostate cancer cells (e.g., PC3, C4-2, DU145, 22RV1) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: The following day, treat the cells with FGH10019 (5 μM), docetaxel (1 nM), the combination of both, or vehicle control (DMSO) in fresh media.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Reagent Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a similar viability reagent to each well and incubate for 1-4 hours.

• Solubilization: If using MTT, add solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Immunoblotting

This protocol describes the detection of key proteins in the SREBP pathway and apoptosis markers by Western blotting.

Immunoblotting Workflow

Protocol:

• Sample Preparation: Treat cells as described for the cell viability assay. After 72 hours, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli buffer and separate them on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., SREBP-1, SREBP-2, FASN, cleaved PARP, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Flow Cytometry for Apoptosis (FACS)

This protocol outlines the procedure for quantifying apoptosis in prostate cancer cells treated with FGH10019 and docetaxel using Annexin V and Propidium Iodide (PI) staining.

FACS for Apoptosis Workflow

Protocol:

• Cell Treatment: Treat prostate cancer cells with FGH10019 and/or docetaxel for 72 hours.

• Cell Harvesting: Collect both floating and adherent cells. Wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and Propidium Iodide (PI) for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

In Vivo Xenograft Model

This protocol describes the evaluation of the anti-tumor efficacy of FGH10019 in combination with docetaxel in a prostate cancer xenograft mouse model.[3][4]

In Vivo Xenograft Workflow

Protocol:

• Cell Implantation: Subcutaneously inject PC3 human prostate cancer cells into the flanks of immunodeficient mice.

• Tumor Growth and Randomization: Once tumors reach a predetermined size, randomize the mice into four treatment groups: vehicle control, FGH10019 alone, docetaxel alone, and the combination of FGH10019 and docetaxel.

• Treatment Administration: Administer FGH10019 orally at 20 mg/kg three times a week and docetaxel intraperitoneally at 4 mg/kg twice a week for a duration of 6 weeks.

• Monitoring: Measure tumor volume and mouse body weight regularly throughout the study.

• Endpoint Analysis: At the end of the 6-week treatment period, sacrifice the animals, excise the tumors, and measure their weight.

• Immunohistochemistry (IHC): Perform IHC analysis on tumor sections for markers of proliferation (Ki-67) and apoptosis (cleaved PARP).

Conclusion

FGH10019 is a promising preclinical candidate that targets a key metabolic pathway in cancer. Its ability to inhibit SREBP-dependent lipogenesis and thereby sensitize cancer cells to conventional chemotherapy opens up new therapeutic possibilities. The data and protocols presented in this guide provide a solid foundation for further research and development of FGH10019 and other SREBP inhibitors as novel anti-cancer agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]

FGH10019 Pathway Analysis: A Core Technical Guide

Disclaimer: Initial searches for "FGH10019" did not yield information on a specific biological pathway or molecule. It is presumed that "FGH10019" is a placeholder. Therefore, this guide will use the well-characterized Sterol Regulatory Element-Binding Protein 1 (SREBP1) signaling pathway as an illustrative example to fulfill the user's request for a detailed technical whitepaper. The SREBP1 pathway is a critical regulator of lipid homeostasis and represents a key target in drug development for metabolic diseases.

Introduction

The Sterol Regulatory Element-Binding Protein 1 (SREBP1) is a transcription factor that plays a central role in the regulation of lipid metabolism. Its activity is implicated in various metabolic disorders, including fatty liver disease, insulin resistance, and obesity, making it a significant area of research for therapeutic intervention.[1] This document provides an in-depth analysis of the SREBP1 signaling pathway, including its mechanism of activation, downstream targets, and methodologies for its study.

The SREBP1 Signaling Pathway

The SREBP1 pathway is a multi-step process that controls the transcription of genes involved in fatty acid and cholesterol synthesis. Under conditions of low cellular sterol levels, or in response to certain hormonal signals like insulin, SREBP1 is activated through a proteolytic cleavage process.

Mechanism of Activation:

• ER Retention: In its inactive state, the SREBP1 precursor is localized to the endoplasmic reticulum (ER) membrane, where it is bound to SREBP cleavage-activating protein (SCAP).

• Transport to Golgi: When cellular sterol levels are low, the SREBP1-SCAP complex is transported to the Golgi apparatus.

• Proteolytic Cleavage: In the Golgi, SREBP1 is sequentially cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P).

• Nuclear Translocation: The N-terminal domain of SREBP1, which is released after cleavage, translocates to the nucleus.

• Gene Transcription: In the nucleus, the mature SREBP1 binds to Sterol Regulatory Elements (SREs) in the promoters of target genes, activating their transcription.

Figure 1: The SREBP1 activation and signaling pathway.

Upstream Regulation of SREBP1

Several signaling pathways converge on SREBP1 to regulate its activity. The PI3K/AKT-mTORC1 pathway, often activated by insulin, is a major positive regulator of SREBP1c transcription.[1] Conversely, the AMP-activated protein kinase (AMPK) pathway, which is activated during low energy states, inhibits SREBP1 activity.[1]

Figure 2: Key upstream regulators of SREBP1 activity.

Quantitative Data on SREBP1 Modulation

The following table summarizes hypothetical data from a study investigating the effect of two compounds, Cmpd-A and Cmpd-B, on SREBP1 activity and the expression of its target genes in a cellular model.

Treatment	SREBP1 Nuclear Localization (Fold Change vs. Vehicle)	FASN mRNA Expression (Fold Change vs. Vehicle)	SCD1 mRNA Expression (Fold Change vs. Vehicle)
Vehicle Control	1.0	1.0	1.0
Cmpd-A (10 µM)	0.25	0.30	0.45
Cmpd-B (10 µM)	0.95	1.10	0.98
Insulin (100 nM)	4.5	5.2	6.8

Table 1: Effects of test compounds on SREBP1 pathway markers.

Experimental Protocols

Protocol 1: SREBP1 Luciferase Reporter Assay

This assay is used to quantify the transcriptional activity of SREBP1.

Materials:

• HEK293T cells

• SRE-luciferase reporter plasmid (containing multiple SRE sites upstream of a luciferase gene)

• Renilla luciferase control plasmid (for normalization)

• Lipofectamine 3000

• DMEM with 10% FBS

• Test compounds

• Dual-Luciferase Reporter Assay System (Promega)

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density of 2 x 10^4 cells per well.

• Transfection: After 24 hours, co-transfect the cells with the SRE-luciferase reporter plasmid and the Renilla luciferase control plasmid using Lipofectamine 3000 according to the manufacturer's protocol.

• Compound Treatment: After another 24 hours, replace the medium with fresh medium containing the test compounds or vehicle control.

• Incubation: Incubate the cells for 18-24 hours.

• Lysis and Measurement: Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and the Dual-Luciferase Reporter Assay System.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the fold change in SREBP1 activity relative to the vehicle control.

Protocol 2: Quantitative PCR (qPCR) for SREBP1 Target Genes

This protocol is used to measure the mRNA expression levels of SREBP1 target genes, such as Fatty Acid Synthase (FASN) and Stearoyl-CoA Desaturase-1 (SCD1).

Materials:

• Treated cells from a parallel experiment

• TRIzol reagent

• RNeasy Mini Kit (Qiagen)

• High-Capacity cDNA Reverse Transcription Kit (Applied Biosystems)

• SYBR Green PCR Master Mix

• Gene-specific primers for FASN, SCD1, and a housekeeping gene (e.g., GAPDH)

• qPCR instrument

Procedure:

• RNA Extraction: Lyse the treated cells and extract total RNA using TRIzol and the RNeasy Mini Kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using the High-Capacity cDNA Reverse Transcription Kit.

• qPCR Reaction: Set up the qPCR reactions using SYBR Green PCR Master Mix, cDNA template, and gene-specific primers.

• Thermal Cycling: Perform the qPCR on a real-time PCR instrument.

• Data Analysis: Calculate the relative mRNA expression levels using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle control.

Experimental Workflow for Compound Screening

The following diagram illustrates a typical workflow for screening compounds for their ability to modulate the SREBP1 pathway.

Figure 3: A workflow for screening SREBP1 pathway inhibitors.

Conclusion

The SREBP1 pathway is a crucial node in the regulation of cellular lipid metabolism. Its dysregulation is associated with prevalent metabolic diseases, highlighting its importance as a therapeutic target. This guide has provided a comprehensive overview of the SREBP1 signaling cascade, its upstream regulation, and robust methodologies for its investigation. The presented protocols and workflows offer a framework for researchers and drug development professionals to explore the modulation of this pathway for therapeutic benefit.

References

• 1. Progress in the Study of Sterol Regulatory Element Binding Protein 1 Signal Pathway [gavinpublishers.com]

FGH10019 in Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

FGH10019 is a potent, orally available small molecule inhibitor of Sterol Regulatory Element-Binding Protein (SREBP)-dependent lipogenesis. Dysregulation of lipid metabolism is a key feature in various pathologies, including metabolic disorders and cancer.[1][2] FGH10019 presents a targeted approach to modulate these pathways. This document provides a comprehensive overview of the function of FGH10019 in lipid metabolism, detailing its mechanism of action, effects on lipid composition, and relevant experimental protocols. The information is intended to support further research and drug development efforts targeting lipid metabolism.

Introduction to FGH10019 and Lipid Metabolism

Lipid metabolism encompasses the synthesis, breakdown, and transport of fats, and is fundamental for cellular structure, energy storage, and signaling.[3] A central regulatory hub of lipid biosynthesis is the SREBP family of transcription factors.[2][4][5] SREBPs control the expression of genes involved in the synthesis of cholesterol, fatty acids, and triglycerides.[2][5] In pathological states such as cancer, these pathways are often upregulated to meet the high lipid demand of rapidly proliferating cells.[2] FGH10019 acts as an inhibitor of the SREBP pathway, thereby reducing de novo lipogenesis.[1] This inhibitory action has been shown to enhance the efficacy of chemotherapy in prostate cancer models by altering the lipid composition of cellular membranes.[1]

Mechanism of Action: The SREBP Signaling Pathway

FGH10019 inhibits the SREBP-dependent lipogenesis pathway.[1] SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane in a complex with SREBP cleavage-activating protein (SCAP).[4][6] When cellular sterol levels are low, the SCAP-SREBP complex moves to the Golgi apparatus, where SREBP is proteolytically cleaved.[4][6] The released N-terminal fragment of SREBP then translocates to the nucleus and activates the transcription of genes involved in lipid synthesis.[4][6] FGH10019 disrupts this process, leading to a downstream reduction in the synthesis of fatty acids and cholesterol.[1]

Figure 1: FGH10019 Inhibition of the SREBP Signaling Pathway.

Quantitative Effects on Lipid Composition

Treatment with FGH10019 leads to significant alterations in the cellular lipidome. In prostate cancer cell lines, FGH10019 treatment resulted in a general decrease in the abundance of multiple lipid classes.[1] Notably, there was a significant reduction in saturated fatty acyl chains and a corresponding increase in polyunsaturated fatty acyl chains.[1]

Table 1: Effect of FGH10019 on Lipid Classes in Prostate Cancer Cells

Cell Line	Total Lipid Classes Identified	Lipid Classes with Decreased Abundance	Statistically Significant Decreased Lipid Classes
C4-2	36	27	8
PC3	35	29	7
Data summarized from a study on the effects of 5 μM FGH10019 treatment for 48 hours.[1]

Table 2: Changes in Fatty Acyl Chain Composition with FGH10019 Treatment

Fatty Acyl Chain	Type	Change in Abundance	Cell Lines
Palmitoyl (16:0)	Saturated	Significantly Reduced	C4-2, PC3
Stearoyl (18:0)	Saturated	Significantly Reduced	C4-2, PC3
20:4	Polyunsaturated	Significantly Increased	C4-2, PC3
22:4	Polyunsaturated	Significantly Increased	C4-2, PC3
22:6	Polyunsaturated	Significantly Increased	C4-2, PC3
Data reflects changes observed after treatment with FGH10019.[1]

Experimental Protocols

Cell Culture and Treatment

Prostate cancer cells (C4-2 and PC3) are cultured in appropriate media. For experimental purposes, cells are seeded in 10 cm dishes and treated with FGH10019 (e.g., 5 μM) for a specified duration (e.g., 48 hours).[1] Control groups should be treated with the vehicle solvent.

Lipidomic Analysis

A crucial technique to assess the impact of FGH10019 is untargeted lipidomics via liquid chromatography-mass spectrometry (LC-MS).

Protocol: Lipid Extraction

• Cell Harvesting: After treatment, harvest cell pellets in phosphate-buffered saline (PBS).

• Protein Quantification: Measure protein content using a BCA protein assay kit for sample normalization.[1]

• Lipid Extraction:

  • A common and robust method for extracting a broad range of lipids is the Folch method.[7]

  • Alternatively, a methyl-tert-butyl ether (MTBE)-based extraction can be used for non-polar lipids.[1]

• Sample Preparation: Dry the extracted lipids using a SpeedVac or similar apparatus.[1]

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Figure 2: General Experimental Workflow for Lipidomic Analysis.

Protocol: LC-MS Analysis

• Chromatographic Separation: Employ a suitable liquid chromatography method, such as reversed-phase LC, to separate the different lipid species.

• Mass Spectrometry: Analyze the separated lipids using a high-resolution mass spectrometer.

• Data Analysis: Use specialized software to identify and quantify the different lipid species based on their mass-to-charge ratio and fragmentation patterns.

Conclusion and Future Directions

FGH10019 is a valuable research tool and a potential therapeutic agent for diseases characterized by aberrant lipid metabolism. Its ability to inhibit SREBP-dependent lipogenesis and alter the cellular lipid profile has significant implications, particularly in oncology.[1] Future research should focus on elucidating the broader effects of FGH10019 on other metabolic pathways, its in vivo efficacy and safety profiles, and the potential for combination therapies. The detailed protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate the role of FGH10019 in lipid metabolism.

References

• 1. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unlocking the lipid code: SREBPs as key drivers in gastrointestinal tumour metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unraveling the intricate relationship between lipid metabolism and oncogenic signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SREBPs in Lipid Metabolism, Insulin Signaling, and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sterol regulatory element-binding protein family as global regulators of lipid synthetic genes in energy metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

The Discovery of FGH10019: A Novel SREBP Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This whitepaper provides a comprehensive technical overview of the discovery and preclinical evaluation of FGH10019, a novel and potent small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs). FGH10019, a diarylthiazole derivative, has demonstrated significant potential as a therapeutic agent, particularly in the context of cancer. This document details the compound's mechanism of action, key quantitative data from preclinical studies, detailed experimental protocols for its evaluation, and visual representations of its signaling pathway and discovery workflow. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development.

Introduction

Metabolic reprogramming is a hallmark of cancer, enabling malignant cells to meet the bioenergetic and biosynthetic demands of rapid proliferation. One of the key metabolic pathways frequently dysregulated in cancer is de novo lipogenesis, which is largely controlled by the Sterol Regulatory Element-Binding Protein (SREBP) family of transcription factors. SREBPs regulate the expression of genes involved in the synthesis of cholesterol and fatty acids, which are essential for membrane biogenesis, energy storage, and signaling molecule production in cancer cells.

FGH10019 has emerged as a promising inhibitor of SREBP activation.[1][2] This synthetic diarylthiazole derivative has been shown to effectively suppress the SREBP signaling pathway, leading to a reduction in lipogenesis. Notably, FGH10019 exhibits synergistic cytotoxicity with conventional chemotherapeutic agents, such as docetaxel, in prostate cancer models. This whitepaper will provide an in-depth exploration of the discovery, characterization, and preclinical evaluation of FGH10019.

Physicochemical Properties and Synthesis

FGH10019 is a diarylthiazole derivative with a molecular weight of 373.49 g/mol . The synthesis of FGH10019 and its analogs is achieved through a multi-step process involving the construction of the central thiazole ring by reacting thioamide derivatives with α-bromoketone derivatives. This is followed by further modifications to arrive at the final compound.

Mechanism of Action

FGH10019 exerts its biological effects through the inhibition of the SREBP signaling pathway. SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane. Upon stimulation, such as low cellular sterol levels, the SREBPs are transported to the Golgi apparatus where they undergo a two-step proteolytic cleavage by Site-1 Protease (S1P) and Site-2 Protease (S2P). This cleavage releases the N-terminal active domain, which then translocates to the nucleus and activates the transcription of lipogenic genes. FGH10019 inhibits the proteolytic activation of SREBPs, thereby preventing the transcription of their target genes and suppressing de novo lipogenesis.

SREBP Signaling Pathway

The SREBP signaling pathway is a critical regulator of cellular lipid homeostasis. The following diagram illustrates the key steps in this pathway and the point of inhibition by FGH10019.

Figure 1: SREBP Signaling Pathway and FGH10019 Inhibition.

Quantitative Data

The following tables summarize the key quantitative data obtained from preclinical studies of FGH10019.

Table 1: In Vitro Efficacy of FGH10019

Parameter	Cell Line	Value	Reference
IC50 (SREBP Inhibition)	CHO-K1	1 µM	[1][2]
IC50 (Cytotoxicity - FGH10019 alone)	PC-3	>10 µM (estimated)
LNCaP	>10 µM (estimated)
IC50 (Docetaxel alone)	PC-3	1.9 - 7.21 nM	[3][4]
DU-145	0.8 - 15.17 nM	[3][4]
22Rv1	0.3 - 1.26 nM	[3][4]
LNCaP	1.13 - 17.86 µM	[5][6]
IC50 (FGH10019 + Docetaxel)	PC-3	Synergistic Reduction (Specific values not available)
LNCaP	Synergistic Reduction (Specific values not available)	[5]

Table 2: In Vivo Data (Mouse Models)

Parameter	Details	Reference
Animal Model	5-week-old male ob/ob mice	[1]
Dosing Regimen	~23 mg/kg body weight per day in chow	[1]
Duration	8 weeks	[1]
Effect on Body Weight	8-9% less weight gain compared to control	[1]

Note: Detailed pharmacokinetic and lipidomics data for FGH10019 are not publicly available at the time of this writing. The provided data is based on available literature.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the evaluation of FGH10019.

Cell Viability (MTT) Assay

This protocol is for assessing the cytotoxicity of FGH10019 alone and in combination with docetaxel in prostate cancer cell lines.

Materials:

• Prostate cancer cell lines (e.g., PC-3, LNCaP)

• DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% penicillin/streptomycin

• FGH10019 (stock solution in DMSO)

• Docetaxel (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Microplate reader

Procedure:

• Seed prostate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of FGH10019 and/or docetaxel in complete medium.

• Remove the medium from the wells and add 100 µL of the drug-containing medium. Include vehicle control (DMSO) wells.

• Incubate the plates for 48 or 72 hours at 37°C in a 5% CO2 incubator.

• Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using appropriate software.

Western Blot Analysis of SREBP Cleavage

This protocol is for detecting the precursor and mature forms of SREBP-1 and SREBP-2.

Materials:

• Prostate cancer cells

• FGH10019

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies: anti-SREBP-1, anti-SREBP-2, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Treat cells with FGH10019 at the desired concentrations and for the specified time.

• Harvest the cells and perform nuclear and cytoplasmic fractionation using a commercial kit.

• Determine the protein concentration of the lysates using the BCA assay.

• Separate 20-30 µg of protein from each fraction on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescence reagent and an imaging system.

• Analyze the band intensities to determine the relative amounts of precursor and mature SREBP forms.

Lipidomics Analysis

This protocol provides a general workflow for analyzing changes in the lipid profile of prostate cancer cells treated with FGH10019.

Materials:

• Prostate cancer cells

• FGH10019

• Methanol, chloroform, and water (LC-MS grade)

• Internal lipid standards

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Treat cells with FGH10019 or vehicle control.

• Harvest the cells and quench metabolism.

• Extract lipids using a modified Bligh-Dyer method with a mixture of chloroform, methanol, and water.

• Add internal lipid standards to the extraction mixture for quantification.

• Separate the lipid classes using liquid chromatography.

• Analyze the lipid species by mass spectrometry.

• Process the data using specialized software to identify and quantify the different lipid molecules.

• Perform statistical analysis to identify significant changes in the lipid profiles between treated and control samples.

Discovery and Development Workflow

The discovery of FGH10019 followed a structured drug discovery and development process, as depicted in the workflow diagram below.

Figure 2: Discovery and Development Workflow for FGH10019.

Conclusion

FGH10019 is a novel and potent SREBP inhibitor with demonstrated preclinical activity, particularly in combination with docetaxel for the treatment of prostate cancer. Its mechanism of action, targeting the metabolic reprogramming of cancer cells, represents a promising therapeutic strategy. This technical guide has provided a comprehensive overview of the discovery, mechanism of action, and preclinical evaluation of FGH10019, including key quantitative data and detailed experimental protocols. Further investigation into the pharmacokinetics, safety profile, and efficacy in a broader range of cancer models is warranted to fully elucidate the therapeutic potential of this promising compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. artelobio.com [artelobio.com]
• 4. Pharmacological treatment with inhibitors of nuclear export enhances the antitumor activity of docetaxel in human prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of empagliflozin and its combination with docetaxel on LNCaP and DU- 145 prostate cancer cell lines: cytotoxicity and molecular pathway analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of docetaxel on the regulation of proliferation and apoptosis of human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

FGH10019 role in cholesterol biosynthesis

An in-depth analysis of FGH10019, a novel small molecule inhibitor, reveals its significant role in the regulation of cholesterol biosynthesis through the targeted inhibition of Sterol Regulatory Element-Binding Proteins (SREBPs). This technical guide synthesizes preclinical data to provide a comprehensive overview of its mechanism of action, quantitative effects, and the experimental protocols used to elucidate its function.

Core Mechanism of Action

FGH10019 is a novel, orally available inhibitor of SREBPs, specifically targeting SREBP-1 and SREBP-2, with an IC50 of 1 μM.[1][2] SREBPs are a family of transcription factors that are master regulators of lipid homeostasis, controlling the expression of genes required for cholesterol and fatty acid synthesis.[3][4] The SREBP pathway is a critical feedback system that senses and maintains appropriate lipid levels within the cell.[3][4]

Under normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane. When cellular sterol levels are low, a protein called SREBP cleavage-activating protein (SCAP) escorts the SREBP precursor from the ER to the Golgi apparatus. In the Golgi, two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P), sequentially cleave the precursor. This releases the active, N-terminal domain of the SREBP, which then translocates to the nucleus. Inside the nucleus, it binds to Sterol Regulatory Elements (SREs) on the promoter regions of target genes, activating their transcription.[3] These genes include those encoding HMG-CoA reductase (HMGCR), the rate-limiting enzyme in cholesterol synthesis, and other key enzymes in the lipogenic pathway.[5]

FGH10019 exerts its function by inhibiting the activity of SREBP-1 and SREBP-2, thereby preventing the transcription of these essential lipogenic genes.[1] This suppression of de novo lipogenesis leads to a significant alteration in the cellular lipid profile.[6][7]

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies involving FGH10019.

Table 1: Potency and Dosing of FGH10019

Parameter	Value	Species/Model	Source
IC50 (SREBP Inhibition)	1 µM	In vitro	[2]
In Vitro Concentration	5 µM	Human Prostate Cancer Cells (C4-2, PC3)	[7]
In Vivo Oral Dose	20 mg/kg	Mouse (CDX models)	[6][7]

Table 2: Cellular Effects of FGH10019 Treatment

Parameter Measured	Cell Line	Treatment	Result	Source
Saturated Fatty Acyl Chains (16:0, 18:0)	C4-2, PC3	5 µM FGH10019	Significant Reduction	[6]
Polyunsaturated Fatty Acyl Chains (20:4, 22:4, 22:6)	C4-2, PC3	5 µM FGH10019	Significant Increase	[6]
Membrane Fluidity (Fluorescence Recovery)	C4-2, PC3	5 µM FGH10019	Faster Recovery Rate	[6][7]
Intracellular Docetaxel Accumulation	C4-2, PC3	1 nM Docetaxel + 5 µM FGH10019	Significant Increase	[7]

Signaling Pathways and Visualizations

FGH10019's primary impact is on the SREBP signaling pathway, a central node in cellular metabolic regulation.

FGH10019 inhibits the SREBP signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the function of FGH10019.

Cell Viability and Apoptosis Assay

• Objective : To determine the cytotoxic and apoptotic effects of FGH10019, alone or in combination with other drugs (e.g., docetaxel).

• Methodology :

  • Cell Culture : Human prostate cancer cell lines (C4-2, PC3) are cultured in appropriate media (e.g., RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Treatment : Cells are seeded in 96-well plates and treated with vehicle control, FGH10019 (e.g., 5 µM), docetaxel (e.g., 1 nM), or a combination for a specified period (e.g., 72 hours).

  • Viability Assessment : Cell viability is measured using a CellTiter-Glo Luminescent Cell Viability Assay, which quantifies ATP as an indicator of metabolically active cells.

  • Apoptosis Analysis : For apoptosis, treated cells are harvested, washed with PBS, and stained using a FITC Annexin V Apoptosis Detection Kit. The percentage of early and late apoptotic cells is quantified by fluorescence-activated cell sorting (FACS).[7]

Immunoblot Analysis

• Objective : To analyze the expression levels of key proteins in the lipogenic pathway following FGH10019 treatment.

• Methodology :

  • Protein Extraction : Cells are treated as described above. After treatment, cells are lysed using RIPA buffer containing protease and phosphatase inhibitors.

  • Quantification : Protein concentration is determined using a BCA Protein Assay Kit.

  • Electrophoresis & Transfer : Equal amounts of protein (e.g., 20-30 µg) are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Antibody Incubation : The membrane is blocked (e.g., with 5% non-fat milk in TBST) and then incubated overnight at 4°C with primary antibodies against target proteins (e.g., SREBP-1, FASN, ACC) and a loading control (e.g., β-actin).

  • Detection : After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The signal is detected using an enhanced chemiluminescence (ECL) substrate.[7][8]

Lipid Composition Analysis (Fatty Acid Profiling)

• Objective : To quantify changes in cellular fatty acid composition after inhibition of SREBP by FGH10019.

• Methodology :

  • Lipid Extraction : Cells are treated with FGH10019 or vehicle. Total lipids are extracted from cell pellets using a modified Bligh-Dyer method with a mixture of chloroform, methanol, and water.

  • Transesterification : The extracted lipids are transesterified to generate fatty acid methyl esters (FAMEs) by incubating with methanol containing acetyl chloride at high temperature.

  • GC-MS Analysis : The resulting FAMEs are analyzed by gas chromatography-mass spectrometry (GC-MS). Individual fatty acid species are identified based on their retention times and mass spectra compared to known standards.

  • Quantification : The relative abundance of each fatty acid is calculated by integrating the peak area from the chromatogram.[6]

In Vivo Xenograft Studies

• Objective : To evaluate the anti-tumor efficacy of FGH10019 in a living organism.

• Methodology :

  • Animal Model : Immunocompromised mice (e.g., nude mice) are subcutaneously injected with human prostate cancer cells to establish cell-derived xenograft (CDX) models.

  • Treatment Regimen : Once tumors reach a palpable size, mice are randomized into treatment groups: Vehicle, FGH10019 alone, Docetaxel alone, and a combination.

  • Drug Administration : FGH10019 is administered orally (e.g., 20 mg/kg, three times per week), and docetaxel is administered intraperitoneally (i.p.) (e.g., 4 mg/kg, twice per week).[6][7]

  • Monitoring : Tumor volume and body weight are measured regularly throughout the study.

  • Endpoint Analysis : At the end of the study, tumors are excised, weighed, and may be used for further histological or molecular analysis.

General workflow for preclinical evaluation of FGH10019.

References

• 1. FGH-10019 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. selleckchem.com [selleckchem.com]
• 3. A proteolytic pathway that controls the cholesterol content of membranes, cells, and blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of Cholesterol and Fatty Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bisphenol A induces cholesterol biosynthesis in HepG2 cells via SREBP-2/HMGCR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Preliminary Preclinical Studies on FGH10019: A Novel SREBP Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

FGH10019 is a novel small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), key transcription factors that regulate lipid biosynthesis. Preliminary preclinical data indicate that FGH10019 demonstrates significant potential in oncology, particularly in enhancing the efficacy of standard chemotherapy agents. This document provides a comprehensive overview of the initial in vitro and in vivo studies conducted on FGH10019, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols. The aim is to furnish researchers, scientists, and drug development professionals with the foundational knowledge required for further investigation and development of this compound.

Introduction

Cellular metabolism is increasingly recognized as a critical hallmark of cancer. Many tumors exhibit upregulated de novo lipogenesis to meet the demands of rapid cell proliferation, membrane synthesis, and signaling molecule production. Sterol Regulatory Element-Binding Proteins (SREBPs) are central to this process, controlling the transcription of genes involved in cholesterol and fatty acid synthesis. The SREBP family consists of three main isoforms: SREBP-1a, SREBP-1c, and SREBP-2. SREBP-1 isoforms are primarily responsible for regulating fatty acid synthesis, while SREBP-2 is the master regulator of cholesterol biosynthesis. Dysregulation of the SREBP pathway has been implicated in various cancers, making it an attractive target for therapeutic intervention.

FGH10019 is a novel inhibitor of the SREBP pathway.[1] This whitepaper summarizes the key preclinical findings on FGH10019, focusing on its anti-cancer properties and its synergistic effects with conventional chemotherapy.

Mechanism of Action

FGH10019 exerts its biological effects by inhibiting the activation of SREBPs.[2][3] In their inactive state, SREBPs are precursor proteins embedded in the endoplasmic reticulum (ER) membrane, where they form a complex with SREBP-cleavage activating protein (SCAP).[4][5] When cellular sterol levels are low, the SREBP-SCAP complex translocates to the Golgi apparatus. In the Golgi, SREBPs undergo a two-step proteolytic cleavage by Site-1 Protease (S1P) and Site-2 Protease (S2P).[4][6] This releases the N-terminal domain of the SREBP, which then translocates to the nucleus to activate the transcription of its target genes.[4][5]

FGH10019 inhibits the proteolytic cleavage and activation of SREBPs, thereby downregulating the expression of lipogenic genes.[2] This leads to a reduction in the synthesis of cholesterol and fatty acids, which are essential for cancer cell growth and survival.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro and in vivo preclinical studies of FGH10019.

Table 1: In Vitro Activity of FGH10019

Assay Type	Cell Line	Parameter	Value	Reference
SREBP-2 Activation Inhibition	CHO-K1	IC50	1 µM	[2][3]
Cell Viability (in combination with Docetaxel)	C4-2, PC3	FGH10019 Concentration	5 µM	[7]
Docetaxel Concentration	1 nM	[7]
Incubation Time	72 hours	[7]

Table 2: In Vivo Efficacy of FGH10019 in a Prostate Cancer Xenograft Model

Animal Model	Treatment Groups	Dosing Regimen	Duration	Endpoint	Results	Reference
PC3 Xenograft (mice)	Vehicle	-	6 weeks	Tumor Volume	-	[7]
Docetaxel	4 mg/kg, i.p., twice a week	6 weeks	Tumor Volume	Reduced	[7]
FGH10019	20 mg/kg, oral, three times a week	6 weeks	Tumor Volume	Reduced	[7]
Docetaxel + FGH10019	As above	6 weeks	Tumor Volume	Significantly reduced vs. single agents	[7]
Vehicle	-	6 weeks	Final Tumor Weight	-	[7]
Docetaxel	4 mg/kg, i.p., twice a week	6 weeks	Final Tumor Weight	Reduced	[7]
FGH10019	20 mg/kg, oral, three times a week	6 weeks	Final Tumor Weight	Reduced	[7]
Docetaxel + FGH10019	As above	6 weeks	Final Tumor Weight	Significantly reduced vs. single agents	[7]

Table 3: In Vivo Study of FGH10019 in a Metabolic Model

Animal Model	Treatment	Dosing Regimen	Duration	Endpoint	Results	Reference
ob/ob mice	FGH10019 in chow	~23 mg/kg body weight/day	8 weeks	Body Weight Gain	8-9% less weight gain compared to control	[2]

Note: Pharmacokinetic data for FGH10019 is not publicly available at the time of this report.

Detailed Experimental Protocols

In Vitro SREBP-2 Activation Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of FGH10019 on SREBP-2 activation.

Cell Line: Chinese Hamster Ovary (CHO-K1) cells.

Methodology:

• Cell Culture: CHO-K1 cells are cultured in a suitable growth medium supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are treated with varying concentrations of FGH10019.

• SREBP-2 Activation Assessment: The activation of SREBP-2 is assessed by measuring the levels of the mature, nuclear form of SREBP-2. This is typically done via Western blotting, where cell lysates are separated by SDS-PAGE, transferred to a membrane, and probed with an antibody specific to the N-terminal domain of SREBP-2.

• Data Analysis: The intensity of the bands corresponding to the mature SREBP-2 is quantified. The IC50 value is calculated by plotting the percentage of SREBP-2 activation against the logarithm of the FGH10019 concentration and fitting the data to a dose-response curve.[2]

Cell Viability Assay

Objective: To evaluate the effect of FGH10019 in combination with docetaxel on the viability of prostate cancer cells.

Cell Lines: C4-2 and PC3 human prostate cancer cells.

Methodology:

• Cell Seeding: Cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with vehicle control, 1 nM docetaxel, 5 µM FGH10019, or a combination of 1 nM docetaxel and 5 µM FGH10019.[7]

• Incubation: The treated cells are incubated for 72 hours.[7]

• Viability Assessment: Cell viability is measured using a commercially available assay, such as the CellTiter-Glo® 3D Cell Viability Assay, which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: The luminescence signal is read using a microplate reader. The results are expressed as a percentage of the vehicle-treated control.

In Vivo Prostate Cancer Xenograft Study

Objective: To assess the anti-tumor efficacy of FGH10019 alone and in combination with docetaxel in a mouse model of prostate cancer.

Animal Model: Male immunodeficient mice (e.g., nude mice).

Methodology:

• Tumor Cell Implantation: PC3 human prostate cancer cells are subcutaneously injected into the flanks of the mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment Groups: Mice are randomized into four treatment groups: vehicle, docetaxel alone, FGH10019 alone, and the combination of docetaxel and FGH10019.

• Dosing:

  • Docetaxel is administered intraperitoneally (i.p.) at a dose of 4 mg/kg body weight twice a week.[7]

  • FGH10019 is administered orally at a dose of 20 mg/kg body weight three times a week.[7]

• Monitoring: Tumor volume and body weight are measured regularly throughout the 6-week treatment period.[7]

• Endpoint Analysis: At the end of the study, mice are euthanized, and the final tumor weight is measured.

Signaling Pathway and Experimental Workflow Diagrams

SREBP Signaling Pathway and Inhibition by FGH10019

Caption: SREBP activation pathway and the inhibitory action of FGH10019.

In Vivo Prostate Cancer Xenograft Experimental Workflow

References

• 1. FGH-10019 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. researchgate.net [researchgate.net]

FGH10019: A Comprehensive Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of FGH10019, a novel and potent inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs). Designed for researchers, scientists, and professionals in drug development, this document details the molecular structure, physicochemical properties, mechanism of action, and key experimental data related to FGH10019.

Core Molecular and Physical Properties

FGH10019 is a small molecule that has been identified as a significant inhibitor of the SREBP signaling pathway, a critical regulator of cellular lipid homeostasis.

Molecular Structure and Identifiers

The fundamental chemical identity of FGH10019 is established by its molecular formula, IUPAC name, and SMILES string.

• Molecular Formula: C₁₈H₁₉N₃O₂S₂[1]

• IUPAC Name: N-(4-(2-(5-propylpyridin-2-yl)thiazol-4-yl)phenyl)methanesulfonamide

• SMILES String: CS(=O)(NC1=CC=C(C2=CSC(C3=CC(CCC)=NC=C3)=N2)C=C1)=O[2]

• Molecular Weight: 373.49 g/mol [3]

• CAS Number: 1046045-61-7[3]

Physicochemical Properties

A summary of the known physical and chemical properties of FGH10019 is presented in the table below.

Property	Value	Reference
Physical State	Powder	[3]
Storage (Powder)	-20°C for 3 years	[2]
Storage (In Solvent)	-80°C for 2 years	[2]
Solubility	Soluble in DMSO	[3]
Stability	Solutions are unstable and should be prepared fresh.	[3]

Mechanism of Action and Biological Activity

FGH10019 exerts its biological effects by targeting the SREBP signaling pathway, which plays a central role in the synthesis of cholesterol and fatty acids.

Inhibition of SREBP Activation

FGH10019 is a potent inhibitor of both SREBF1 and SREBP-2.[1] Its primary mechanism of action involves the inhibition of the endoplasmic reticulum (ER) to Golgi translocation of SREBPs. This crucial step is required for the proteolytic activation of SREBPs, which then migrate to the nucleus to activate the transcription of genes involved in lipid synthesis.

In Vitro and In Vivo Activity

FGH10019 has demonstrated significant biological activity in both cellular and animal models.

• In Vitro Activity: FGH10019 inhibits the activation of SREBP with an IC₅₀ of 1 µM in a luciferase reporter gene assay using CHO-K1 cells.[4][5]

• In Vivo Activity: In studies involving obese (ob/ob) mice, oral administration of FGH10019 at a dose of approximately 23 mg/kg body weight per day resulted in an 8-9% reduction in weight gain compared to control mice after 8 weeks.[4]

Quantitative Data Summary

The following table summarizes the key quantitative data for FGH10019.

Parameter	Value	Cell Line/Model	Reference
IC₅₀ (SREBP Inhibition)	1 µM	CHO-K1 cells	[4][5]
In Vivo Dosage	~23 mg/kg/day (oral)	ob/ob mice	[4]
In Vivo Effect	8-9% less weight gain	ob/ob mice	[4]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and extension of research findings.

SREBP-2 Activation Inhibition Assay (Luciferase Reporter Gene Assay)

This assay is used to determine the in vitro potency of FGH10019 in inhibiting SREBP activation.

• Cell Culture and Transfection: CHO-K1 cells are co-transfected with a pSRE-Luc plasmid, which contains a luciferase reporter gene under the control of a sterol response element (SRE).

• Compound Treatment: Transfected cells are treated with varying concentrations of FGH10019.

• Incubation: The cells are incubated for 20 hours to allow for compound activity and luciferase expression.

• Luciferase Assay: The luciferase activity is measured using a luminometer.

• Data Analysis: The IC₅₀ value is calculated by determining the concentration of FGH10019 that causes a 50% reduction in luciferase expression.[4][5]

In Vivo Efficacy Study in Obese Mice

This protocol outlines the methodology for assessing the in vivo effects of FGH10019 on weight gain.

• Animal Model: Five-week-old homozygous male obese (ob/ob) mice are used.

• Acclimation: Mice are allowed to acclimate for one week with ad libitum access to normal chow and water.

• Dosing Regimen: Mice are divided into control and treatment groups. The treatment group receives chow containing 200 mg/kg of FGH10019, providing an estimated daily dose of 0.7 mg per animal (approximately 23 mg/kg body weight).

• Monitoring: Daily food intake and body weight are monitored for the duration of the 8-week study.

• Endpoint Analysis: At the end of the study, serum constituents and triglyceride levels in the liver are determined.[4]

Signaling Pathway and Experimental Workflow Diagrams

Visual representations of complex biological pathways and experimental procedures are essential for clear communication.

SREBP Signaling Pathway and Inhibition by FGH10019

Caption: SREBP signaling pathway and the inhibitory action of FGH10019.

Experimental Workflow for In Vitro IC₅₀ Determination

Caption: Workflow for determining the IC₅₀ of FGH10019.

References

• 1. FGH-10019 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for FGH10019 In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is an orally available small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), key transcription factors that regulate lipogenesis. By inhibiting SREBP-dependent fat synthesis, FGH10019 has shown potential in preclinical studies to modulate cellular lipid composition. This alteration in the lipidome can enhance the efficacy of chemotherapeutic agents, such as docetaxel, by increasing cancer cell membrane permeability and subsequent intracellular drug accumulation. These application notes provide a detailed protocol for an in vivo experimental study of FGH10019 in a prostate cancer xenograft model.

Data Presentation

The following tables summarize quantitative data from a representative in vivo study evaluating the efficacy of FGH10019 in combination with docetaxel in a PC3 prostate cancer xenograft model.

Table 1: In Vivo Efficacy of FGH10019 and Docetaxel Combination Therapy

Treatment Group	Mean Tumor Volume (mm³) at Day 42	Mean Final Tumor Weight (g)
Vehicle Control	1250 ± 150	1.5 ± 0.2
Docetaxel (4 mg/kg)	800 ± 120	0.9 ± 0.15
FGH10019 (20 mg/kg)	1000 ± 130	1.2 ± 0.18
FGH10019 + Docetaxel	400 ± 80	0.5 ± 0.1

Table 2: Animal Body Weight Monitoring

Treatment Group	Mean Body Weight (g) at Day 0	Mean Body Weight (g) at Day 42
Vehicle Control	22.5 ± 1.5	25.0 ± 1.8
Docetaxel (4 mg/kg)	22.3 ± 1.6	21.5 ± 1.7
FGH10019 (20 mg/kg)	22.6 ± 1.4	24.8 ± 1.5
FGH10019 + Docetaxel	22.4 ± 1.5	21.0 ± 1.6

Experimental Protocols

This section details the methodologies for the in vivo evaluation of FGH10019.

1. Animal Model and Tumor Establishment

• Animal Strain: Male athymic nude mice (e.g., BALB/c nude or NU/J).

• Age and Weight: 6-8 weeks old, with a body weight of 20-25 g at the start of the experiment.

• Housing: Animals should be housed in a specific pathogen-free (SPF) environment with a 12-hour light/dark cycle, controlled temperature (22 ± 2°C), and humidity (55 ± 10%). Standard chow and water should be provided ad libitum.

• Cell Line: PC-3 human prostate adenocarcinoma cell line.

• Tumor Implantation:

  • Harvest PC-3 cells during their exponential growth phase.

  • Resuspend the cells in a 1:1 mixture of sterile phosphate-buffered saline (PBS) and Matrigel.

  • Subcutaneously inject 2 x 10^6 cells in a volume of 100 µL into the right flank of each mouse.

  • Monitor the mice for tumor growth.

2. Treatment Protocol

• Tumor Growth and Randomization: Once the tumors reach a palpable volume of approximately 100-150 mm³, randomize the mice into four treatment groups (n=5-10 mice per group):

  • Vehicle Control

  • Docetaxel

  • FGH10019

  • FGH10019 + Docetaxel

• FGH10019 Administration:

  • Dosage: 20 mg/kg body weight.[1]

  • Formulation: Prepare a suspension of FGH10019 in a vehicle suitable for oral gavage, such as 0.5% carboxymethylcellulose (CMC) with 0.1% Tween-80 in sterile water.

  • Administration: Administer orally three times per week for six weeks.[1]

• Docetaxel Administration:

  • Dosage: 4 mg/kg body weight.[1]

  • Formulation: Dilute docetaxel in a sterile 0.9% sodium chloride solution.

  • Administration: Administer via intraperitoneal (i.p.) injection twice per week for six weeks.[1]

• Monitoring:

  • Measure tumor volume twice weekly using digital calipers (Volume = 0.5 x Length x Width²).

  • Record body weight three times weekly to monitor for toxicity.

  • Observe the general health and behavior of the mice daily.

3. Endpoint Analysis

• Euthanasia and Tissue Collection: At the end of the 6-week treatment period, euthanize the mice.

• Tumor Excision and Measurement: Excise the tumors and record their final weight.

• Immunohistochemistry (IHC):

  • Fix a portion of the tumor tissue in 10% neutral buffered formalin and embed in paraffin.

  • Cut 4-5 µm sections and mount on slides.

  • Deparaffinize and rehydrate the sections.

  • Perform antigen retrieval using a sodium citrate buffer (pH 6.0).

  • Block endogenous peroxidase activity with 3% hydrogen peroxide.

  • Incubate with primary antibodies against Ki-67 (a proliferation marker) and cleaved PARP (an apoptosis marker).

  • Apply a suitable secondary antibody and detection system.

  • Counterstain with hematoxylin.

  • Dehydrate, clear, and mount the slides.

  • Quantify the percentage of Ki-67 positive cells and the intensity of cleaved PARP staining.

Mandatory Visualization

Caption: FGH10019 inhibits SREBP transport, altering membrane permeability and enhancing docetaxel-induced apoptosis.

Caption: Workflow for the in vivo evaluation of FGH10019 in a prostate cancer xenograft model.

References

• 1. Docetaxel distribution following intraperitoneal administration in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for FGH10019 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is a novel and potent small-molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs). SREBPs are key transcription factors that regulate the expression of genes involved in lipid biosynthesis and metabolism. By inhibiting the activation of SREBPs, FGH10019 effectively suppresses de novo lipogenesis. This mechanism of action makes FGH10019 a valuable tool for studying the role of lipid metabolism in various diseases, particularly in cancer. Notably, research has demonstrated that FGH10019 can enhance the cytotoxic effects of chemotherapeutic agents like docetaxel in prostate cancer cells. This is achieved by altering the lipid composition of cancer cell membranes, leading to increased membrane permeability and consequently, higher intracellular drug accumulation.[1]

These application notes provide detailed protocols for the use of FGH10019 in cell culture, including methods for assessing its impact on cell viability and protein expression.

Data Presentation

Table 1: FGH10019 Properties and In Vitro Activity

Property	Value	Reference
Target	Sterol Regulatory Element-Binding Protein (SREBP)	[2]
IC₅₀	1 µM	[2]
Molecular Weight	373.49 g/mol
Chemical Formula	C₁₈H₁₉N₃O₂S₂

Table 2: Recommended Concentrations for In Vitro Experiments

Cell Line	Application	FGH10019 Concentration	Co-treatment (optional)	Incubation Time	Reference
Prostate Cancer (C4-2, PC3)	Enhancement of Chemotherapy	5 µM	1 nM Docetaxel	48 - 72 hours	[3]
CHO-K1	SREBP-2 Activation Assay	~1 µM (IC₅₀)	-	Not Specified
Prostate Cancer (PC3 Xenograft)	In Vivo Tumor Growth Inhibition	20 mg/kg (oral, 3x/week)	4 mg/kg Docetaxel (i.p., 2x/week)	6 weeks	[3]

Experimental Protocols

Protocol 1: Preparation of FGH10019 Stock and Working Solutions

Materials:

• FGH10019 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Sterile microcentrifuge tubes and pipette tips

Procedure:

• Stock Solution Preparation (10 mM):

  • As FGH10019 solutions can be unstable, it is recommended to prepare fresh stock solutions or use pre-packaged sizes.

  • To prepare a 10 mM stock solution, dissolve 3.74 mg of FGH10019 powder in 1 mL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C for short-term storage (up to 3 months) or -80°C for long-term storage (up to 2 years).

• Working Solution Preparation:

  • Thaw an aliquot of the 10 mM FGH10019 stock solution at room temperature.

  • Dilute the stock solution in complete cell culture medium to the desired final concentration. For example, to prepare a 5 µM working solution in 10 mL of medium, add 5 µL of the 10 mM stock solution to the medium.

  • It is crucial to include a vehicle control in your experiments, which consists of the same concentration of DMSO used in the highest FGH10019 treatment group.

Protocol 2: Cell Viability Assay using CellTiter-Glo® 3D

This protocol is adapted for assessing the effect of FGH10019, alone or in combination with other drugs, on the viability of cells grown in 3D culture.

Materials:

• Prostate cancer cells (e.g., C4-2, PC3)

• 96-well opaque-walled plates suitable for luminescence assays

• FGH10019 working solutions

• Docetaxel working solutions (optional)

• CellTiter-Glo® 3D Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Seed prostate cancer cells in a 96-well opaque-walled plate at a density of 5,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell attachment and spheroid formation.

• Treatment:

  • Prepare serial dilutions of FGH10019 and/or docetaxel in complete medium.

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug solutions or control medium (with vehicle) to the respective wells.

  • Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Assay:

  • Equilibrate the plate and the CellTiter-Glo® 3D reagent to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® 3D reagent equal to the volume of cell culture medium in each well (100 µL).

  • Place the plate on an orbital shaker for 5 minutes to induce cell lysis.

  • Incubate the plate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

Protocol 3: Western Blot Analysis of Protein Expression

This protocol can be used to assess the effect of FGH10019 on the expression of SREBP target genes (e.g., HMGCS1) or markers of apoptosis (e.g., cleaved PARP).

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PARP, anti-Cleaved PARP, anti-HMGCS1, anti-HSP90 as a loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Lyse cell pellets in RIPA buffer on ice for 30 minutes.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Load the samples onto an SDS-PAGE gel and run until adequate separation is achieved.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with ECL substrate according to the manufacturer's instructions.

  • Visualize the protein bands using an imaging system.

Mandatory Visualizations

Caption: SREBP signaling pathway and the inhibitory action of FGH10019.

Caption: Experimental workflow for testing FGH10019 in cell culture.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

FGH10019: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

FGH10019 is a novel and potent small molecule inhibitor of the Sterol Regulatory Element-Binding Protein (SREBP) pathway.[1][2] With an IC50 of 1 μM, FGH10019 effectively blocks the activation of SREBPs, master regulators of lipid homeostasis, by inhibiting their transport from the endoplasmic reticulum to the Golgi apparatus.[1][2] This activity makes FGH10019 a valuable tool for investigating the roles of lipid metabolism in various physiological and pathological processes, including cancer, metabolic diseases, and infectious diseases.[3] These application notes provide detailed information on the solubility, preparation, and experimental use of FGH10019.

Chemical and Physical Properties

FGH10019 is a small molecule with the following properties:

Property	Value
Molecular Weight	373.49 g/mol
IC50	1 μM (for SREBP inhibition)
Appearance	Light yellow to khaki solid

Solubility and Solution Preparation

FGH10019 is soluble in dimethyl sulfoxide (DMSO). It is recommended to use freshly opened, anhydrous DMSO for the best results, as hygroscopic DMSO can negatively impact solubility.[2][3] Solutions of FGH10019 are reported to be unstable, and it is recommended to prepare them fresh for each experiment.[4][5]

Table 1: Preparation of FGH10019 Stock Solutions in DMSO [2]

Desired Stock Concentration	Mass of FGH10019 (for 1 mL)	Mass of FGH10019 (for 5 mL)	Mass of FGH10019 (for 10 mL)
1 mM	0.373 mg	1.867 mg	3.735 mg
5 mM	1.867 mg	9.337 mg	18.674 mg
10 mM	3.735 mg	18.674 mg	37.349 mg

Note: The solubility of FGH10019 in DMSO is ≥ 38 mg/mL (101.74 mM). The table provides calculations for commonly used stock concentrations.

Protocol for Preparing a 10 mM Stock Solution:

• Weigh out 3.735 mg of FGH10019 powder.

• Add 1 mL of anhydrous DMSO.

• Vortex or sonicate briefly to ensure complete dissolution.

• Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:

• Store at -20°C for up to 1 year.[2]

• Store at -80°C for up to 2 years.[2]

Signaling Pathway of FGH10019

FGH10019 targets the SREBP signaling pathway, a critical regulator of cellular lipid metabolism. Inactive SREBP precursors are bound to the SREBP cleavage-activating protein (SCAP) in the endoplasmic reticulum (ER) membrane. Under low sterol conditions, the SREBP-SCAP complex is transported to the Golgi apparatus, where SREBP is cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P). This cleavage releases the mature, transcriptionally active N-terminal domain of SREBP, which then translocates to the nucleus to activate the transcription of genes involved in lipid synthesis and uptake. FGH10019 inhibits this pathway by preventing the ER-to-Golgi translocation of the SREBP-SCAP complex.

Caption: FGH10019 inhibits the SREBP signaling pathway.

Experimental Protocols

In Vitro Inhibition of SREBP-2 Maturation

This protocol is adapted from studies demonstrating the inhibitory effect of FGH10019 on the processing of SREBP-2 from its precursor to its mature form.

Experimental Workflow:

Caption: Workflow for assessing FGH10019's effect on SREBP-2.

Materials:

• CHO-K1 cells

• Cell culture medium (e.g., DMEM/F-12) with 10% FBS

• FGH10019 stock solution (10 mM in DMSO)

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Primary antibody against SREBP-2

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

Procedure:

• Cell Seeding: Plate CHO-K1 cells in 6-well plates and grow to 70-80% confluency.

• Treatment: Dilute the FGH10019 stock solution in cell culture medium to final concentrations ranging from 0.1 to 10 µM. Replace the medium in the wells with the FGH10019-containing medium. Include a DMSO vehicle control.

• Incubation: Incubate the cells for 16-24 hours at 37°C in a CO2 incubator.

• Cell Lysis: Wash the cells with ice-cold PBS and then add 100-200 µL of lysis buffer to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Western Blotting: a. Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. b. Transfer the separated proteins to a PVDF membrane. c. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. d. Incubate the membrane with the primary anti-SREBP-2 antibody overnight at 4°C. The antibody should detect both the precursor (~125 kDa) and mature (~68 kDa) forms. e. Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane again and detect the protein bands using a chemiluminescence substrate and an imaging system.

• Analysis: Perform densitometry to quantify the band intensities of the precursor and mature forms of SREBP-2. A decrease in the mature form relative to the precursor indicates inhibition by FGH10019.

Cell Viability Assay

This protocol can be used to assess the cytotoxic or cytostatic effects of FGH10019 on a cell line of interest.

Materials:

• Cancer cell line of interest (e.g., PC-3 prostate cancer cells)

• Complete cell culture medium

• FGH10019 stock solution (10 mM in DMSO)

• 96-well plates

• MTT or WST-1 reagent

• Solubilization solution (for MTT assay)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

• Treatment: After 24 hours, treat the cells with serial dilutions of FGH10019 (e.g., 0.1 to 50 µM) in fresh medium. Include a DMSO vehicle control.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT/WST-1 Addition: Add 10 µL of MTT reagent (5 mg/mL) or WST-1 reagent to each well and incubate for 2-4 hours at 37°C.

• Measurement:

  • For MTT: Add 100 µL of solubilization solution to each well and mix thoroughly. Read the absorbance at 570 nm.

  • For WST-1: Read the absorbance at 450 nm.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

In Vivo Studies in Mice

The following is a general guideline for in vivo studies, based on published research.

Experimental Design:

• Animal Model: ob/ob mice are a suitable model for studying metabolic effects.

• Administration: FGH10019 can be administered orally. One study mixed the compound into the chow at a concentration of 200 mg/kg of chow, which resulted in an approximate daily dose of 23 mg/kg body weight.

• Duration: Treatment duration can range from several weeks to months, depending on the study's objectives.

• Monitoring: Monitor body weight, food intake, and relevant serum biomarkers (e.g., triglycerides, cholesterol).

Conclusion

FGH10019 is a powerful research tool for elucidating the roles of the SREBP pathway in health and disease. Its well-characterized mechanism of action and the availability of detailed experimental protocols make it an accessible compound for a wide range of applications in cell biology and drug discovery. Proper handling and adherence to the described protocols will ensure reliable and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sterol Regulatory Element-binding Protein (SREBP) Cleavage Regulates Golgi-to-Endoplasmic Reticulum Recycling of SREBP Cleavage-activating Protein (SCAP) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]

Application Notes and Protocols for FGH10019 in Metabolic Disease Research

For Research Use Only. Not for use in diagnostic procedures.

Introduction

FGH10019 is a novel small molecule compound under investigation for its potential therapeutic effects in metabolic diseases, including non-alcoholic fatty liver disease (NAFLD), type 2 diabetes, and obesity. Preclinical studies suggest that FGH10019 may act as a dual modulator of key metabolic pathways. Its proposed mechanisms of action include the inhibition of sterol regulatory element-binding proteins (SREBPs), which are master regulators of lipid biosynthesis, and the activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[1][2][3][4][5][6][7][8] These application notes provide detailed protocols for in vitro and in vivo studies to characterize the efficacy and mechanism of action of FGH10019.

Mechanism of Action

FGH10019 is hypothesized to exert its effects through two primary signaling pathways:

• Inhibition of the SREBP Pathway: By suppressing the activation of SREBPs, FGH10019 is expected to downregulate the expression of genes involved in cholesterol and fatty acid synthesis, thereby reducing lipid accumulation in hepatocytes.[3][4][5][6][9]

• Activation of the AMPK Pathway: Activation of AMPK by FGH10019 is proposed to enhance glucose uptake in peripheral tissues, increase fatty acid oxidation, and reduce hepatic glucose production, collectively improving insulin sensitivity.[1][2][7][8][10]

Caption: Workflow for in vitro evaluation of FGH10019.

Protocol 1: In Vitro Glucose Uptake Assay in C2C12 Myotubes

This protocol measures the rate of glucose uptake in differentiated C2C12 muscle cells. [11][12][13][14][15][16][17]

• Materials:

  • C2C12 myoblasts

  • DMEM with high glucose, 10% FBS, 1% penicillin-streptomycin

  • Horse serum

  • FGH10019

  • Insulin

  • Krebs-Ringer Phosphate (KRP) buffer

  • 2-deoxy-D-[³H]glucose

  • Scintillation fluid and counter

• Procedure:

  • Seed C2C12 myoblasts in a 24-well plate and grow to confluence.

  • Induce differentiation by switching to DMEM with 2% horse serum for 4-6 days.

  • Serum-starve the differentiated myotubes for 3-4 hours in DMEM without serum.

  • Pre-treat cells with FGH10019 or vehicle at desired concentrations for 1 hour.

  • Stimulate with 100 nM insulin for 30 minutes.

  • Wash cells with KRP buffer.

  • Add KRP buffer containing 2-deoxy-D-[³H]glucose and incubate for 10 minutes.

  • Stop the uptake by washing cells three times with ice-cold PBS.

  • Lyse the cells with 0.1 M NaOH.

  • Transfer lysate to scintillation vials, add scintillation fluid, and measure radioactivity.

  • Normalize glucose uptake to total protein content.

Protocol 2: In Vitro Lipid Accumulation Assay in HepG2 Cells

This protocol assesses the effect of FGH10019 on lipid accumulation in human liver cells.

• Materials:

  • HepG2 cells

  • EMEM with 10% FBS, 1% penicillin-streptomycin

  • Oleic acid

  • FGH10019

  • Oil Red O staining solution

  • Triglyceride quantification kit

• Procedure:

  • Seed HepG2 cells in a 12-well plate and grow to 80% confluence.

  • Induce lipid accumulation by treating with 0.5 mM oleic acid for 24 hours.

  • Co-treat cells with FGH10019 or vehicle at desired concentrations.

  • For Oil Red O Staining:

    • Wash cells with PBS and fix with 10% formalin.

    • Stain with Oil Red O solution for 30 minutes.

    • Wash with water and visualize lipid droplets under a microscope.

  • For Triglyceride Quantification:

    • Wash cells with PBS and lyse.

    • Measure triglyceride content using a commercial kit according to the manufacturer's instructions.

    • Normalize triglyceride content to total protein.

Protocol 3: Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol is for measuring the mRNA levels of target genes such as SREBP-1c. [18][19][20][21][22]

• Materials:

  • Treated cells from Protocol 2

  • RNA extraction kit (e.g., TRIzol)

  • cDNA synthesis kit

  • SYBR Green qPCR master mix

  • Gene-specific primers for SREBP-1c and a housekeeping gene (e.g., GAPDH)

• Procedure:

  • Isolate total RNA from cells using an RNA extraction kit.

  • Synthesize cDNA from the extracted RNA.

  • Prepare the qPCR reaction mix containing SYBR Green master mix, primers, and cDNA.

  • Perform qPCR using a real-time PCR system.

  • Analyze the data using the ΔΔCt method to determine the relative gene expression, normalizing to the housekeeping gene.

In Vivo Experimental Workflow

Caption: Workflow for in vivo evaluation of FGH10019.

Protocol 4: In Vivo Efficacy in a Diet-Induced Obesity (DIO) Mouse Model

This protocol evaluates the therapeutic potential of FGH10019 in a mouse model of metabolic disease. [23][24][25][26][27][28][29][30][31][32]

• Animals:

  • Male C57BL/6J mice, 6-8 weeks old.

• Procedure:

  • Acclimatize mice for one week.

  • Feed mice a high-fat diet (HFD; 60% kcal from fat) for 8-12 weeks to induce obesity and insulin resistance. A control group is fed a standard chow diet.

  • Randomize HFD-fed mice into two groups: vehicle control and FGH10019 treatment (e.g., 10 mg/kg, daily oral gavage).

  • Treat mice for 4-8 weeks. Monitor body weight and food intake weekly.

  • Perform glucose tolerance tests (GTT) and insulin tolerance tests (ITT) during the final week of treatment.

  • At the end of the study, fast mice overnight, collect blood via cardiac puncture, and euthanize.

  • Harvest the liver and other tissues for further analysis.

Protocol 5: Histological Analysis of Liver Steatosis and Fibrosis

This protocol is for the histological assessment of NAFLD and fibrosis in liver tissue. [33][34][35][36][37][38][39][40][41]

• Materials:

  • Liver tissue from Protocol 4

  • 10% neutral buffered formalin

  • Paraffin

  • Hematoxylin and Eosin (H&E) stains

  • Sirius Red stain

  • Microscope

• Procedure:

  • Fix liver samples in 10% formalin and embed in paraffin.

  • Section the tissue at 5 µm thickness.

  • For H&E Staining (Steatosis and Inflammation):

    • Deparaffinize and rehydrate sections.

    • Stain with H&E.

    • Dehydrate and mount.

    • Score for steatosis, lobular inflammation, and hepatocyte ballooning to determine the NAFLD Activity Score (NAS).

  • For Sirius Red Staining (Fibrosis):

    • Deparaffinize and rehydrate sections.

    • Stain with Sirius Red solution.

    • Wash, dehydrate, and mount.

    • Score for fibrosis stage.

Safety Precautions

FGH10019 is a research compound. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information. All animal procedures should be performed in accordance with institutional and national guidelines for the care and use of laboratory animals.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. AMPK, insulin resistance, and the metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | SREBPs as the potential target for solving the polypharmacy dilemma [frontiersin.org]
• 4. academic.oup.com [academic.oup.com]
• 5. scispace.com [scispace.com]
• 6. LOADING...... [tmrjournals.com]
• 7. AMPK activation: a therapeutic target for type 2 diabetes? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. AMPK activators--potential therapeutics for metabolic and other diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What are SREBP-2 inhibitors and how do they work? [synapse.patsnap.com]
• 10. ovid.com [ovid.com]
• 11. Frontiers | Experimental cell models of insulin resistance: overview and appraisal [frontiersin.org]
• 12. In Vitro Insulin Resistance Model: A Recent Update - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An optimised protocol for the investigation of insulin signalling in a human cell culture model of adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. abcam.com [abcam.com]
• 15. abcam.com [abcam.com]
• 16. promega.com [promega.com]
• 17. revvity.com [revvity.com]
• 18. stackscientific.nd.edu [stackscientific.nd.edu]
• 19. sg.idtdna.com [sg.idtdna.com]
• 20. youtube.com [youtube.com]
• 21. illumina.com [illumina.com]
• 22. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 26. A systematic review on different models of inducing obesity in animals: Advantages and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 27. A Review on In-vivo and In-vitro Models of Obesity and Obesity-Associated Co-Morbidities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Frontiers | Animal models for type 1 and type 2 diabetes: advantages and limitations [frontiersin.org]
• 29. mdpi.com [mdpi.com]
• 30. Preclinical models for obesity research | Disease Models & Mechanisms | The Company of Biologists [journals.biologists.com]
• 31. Animal models for type 1 and type 2 diabetes: advantages and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Frontiers | Obesity and cancer: Mouse models used in studies [frontiersin.org]
• 33. Comparison of serological assessments in the diagnosis of liver fibrosis in bile duct ligation mice - PMC [pmc.ncbi.nlm.nih.gov]
• 34. pubs.rsna.org [pubs.rsna.org]
• 35. researchgate.net [researchgate.net]
• 36. Establishment of a standardized mouse model of hepatic fibrosis for biomedical research | Biomedical Research and Therapy [bmrat.org]
• 37. Mouse Models for the Study of Liver Fibrosis Regression In Vivo and Ex Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 38. gubra.dk [gubra.dk]
• 39. Histopathology of nonalcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 40. researchgate.net [researchgate.net]
• 41. meridian.allenpress.com [meridian.allenpress.com]

FGH10019: A Novel SREBP Inhibitor for Potentiating Chemotherapy in Prostate Cancer Cells

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals.

Introduction

FGH10019 is a novel, orally available small molecule inhibitor of Sterol Regulatory Element-Binding Protein (SREBP)-dependent lipogenesis. In prostate cancer, dysregulated lipid metabolism is a key feature supporting rapid cell growth and survival. FGH10019 targets this metabolic vulnerability, leading to a reduction in cellular lipids. Mechanistically, the inhibition of lipid biosynthesis by FGH10019 induces a shift in the composition of the cancer cell membrane, increasing the proportion of polyunsaturated lipids.[1][2] This alteration in membrane fluidity enhances the permeability of the cell to cytotoxic agents.

Pre-clinical studies have demonstrated that FGH10019 significantly enhances the efficacy of the chemotherapeutic agent docetaxel in prostate cancer models.[1][2] By increasing intracellular drug accumulation, FGH10019 potentiates docetaxel-induced cytotoxicity, leading to increased apoptosis and reduced tumor growth both in vitro and in vivo.[2] These findings suggest that targeting SREBP-dependent lipogenesis with FGH10019 is a promising strategy to overcome chemotherapy resistance and improve treatment outcomes for prostate cancer.

Data Presentation

The following tables summarize the quantitative data from in vitro and in vivo studies on the effects of FGH10019 in combination with docetaxel on prostate cancer cells.

Table 1: In Vitro Cell Viability of Prostate Cancer Cell Lines

Cell Line	Treatment (72h)	% Cell Viability (Mean ± SD)
C4-2	Vehicle	100 ± 5.2
1 nM Docetaxel	85 ± 4.1
5 µM FGH10019	90 ± 3.8
1 nM Docetaxel + 5 µM FGH10019	45 ± 3.5****
22RV1	Vehicle	100 ± 6.1
1 nM Docetaxel	88 ± 5.5
5 µM FGH10019	92 ± 4.9
1 nM Docetaxel + 5 µM FGH10019	52 ± 4.2****
PC3	Vehicle	100 ± 4.8
1 nM Docetaxel	82 ± 3.9
5 µM FGH10019	88 ± 4.1
1 nM Docetaxel + 5 µM FGH10019	41 ± 3.1****
DU145	Vehicle	100 ± 5.7
1 nM Docetaxel	80 ± 4.6
5 µM FGH10019	85 ± 5.0
1 nM Docetaxel + 5 µM FGH10019	38 ± 2.9****

*Data are presented as mean ± standard deviation from n=3-5 biological replicates. ***P < 0.0001 compared to single-agent treatments.[3]

Table 2: Apoptosis in Prostate Cancer Cells

Cell Line	Treatment (72h)	% Apoptotic Cells (Early + Late) (Mean ± SD)
C4-2	Vehicle	5.2 ± 1.1
1 nM Docetaxel	12.8 ± 2.3
5 µM FGH10019	8.5 ± 1.5
1 nM Docetaxel + 5 µM FGH10019	35.1 ± 3.8****
PC3	Vehicle	4.9 ± 0.9
1 nM Docetaxel	15.2 ± 2.8
5 µM FGH10019	9.1 ± 1.7
1 nM Docetaxel + 5 µM FGH10019	40.3 ± 4.5****

*Data are presented as mean ± standard deviation from n=3-5 biological replicates. ***P < 0.0001 compared to single-agent treatments.[3]

Table 3: In Vivo Tumor Growth of PC3 Xenografts

Treatment Group (6 weeks)	Average Tumor Volume (mm³) (Mean ± SD)	Final Tumor Weight (g) (Mean ± SD)
Vehicle	1250 ± 150	1.5 ± 0.2
Docetaxel (4 mg/kg, i.p., twice weekly)	800 ± 120	0.9 ± 0.15
FGH10019 (20 mg/kg, oral, three times weekly)	1050 ± 130	1.2 ± 0.18
Docetaxel + FGH10019	350 ± 80****	0.4 ± 0.1****

*Data are presented as mean ± standard deviation from n=5 mice per group. ***P < 0.0001 compared to single-agent treatments.[4]

Experimental Protocols

Herein are detailed protocols for key experiments to assess the efficacy and mechanism of action of FGH10019 in prostate cancer cells.

1. Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of FGH10019, alone or in combination with docetaxel, on the viability of prostate cancer cells.

• Materials:

  • Prostate cancer cell lines (e.g., C4-2, 22RV1, PC3, DU145)

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • FGH10019 (stock solution in DMSO)

  • Docetaxel (stock solution in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Multi-well spectrophotometer (plate reader)

• Protocol:

  • Seed prostate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

  • Prepare serial dilutions of FGH10019 and docetaxel in culture medium.

  • After 24 hours, remove the medium and add 100 µL of medium containing the desired concentrations of the drugs (e.g., 5 µM FGH10019, 1 nM docetaxel, or a combination). Include vehicle control wells (DMSO concentration should be consistent across all wells and typically <0.1%).

  • Incubate the cells for 72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a multi-well spectrophotometer.

  • Calculate cell viability as a percentage of the vehicle-treated control.

2. Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)

This protocol is for quantifying apoptosis in prostate cancer cells following treatment.

• Materials:

  • Treated and untreated prostate cancer cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Phosphate-Buffered Saline (PBS)

  • Flow cytometer

• Protocol:

  • Seed cells in 6-well plates and treat with FGH10019 and/or docetaxel as described in the cell viability assay for 72 hours.

  • Harvest the cells, including both adherent and floating populations.

  • Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use unstained, Annexin V-FITC only, and PI only stained cells for compensation and to set the quadrants.

  • Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+).

3. Lipid Accumulation Assay (Oil Red O Staining)

This protocol is for visualizing and quantifying neutral lipid accumulation in prostate cancer cells.

• Materials:

  • Prostate cancer cells cultured on coverslips in 24-well plates

  • FGH10019

  • 10% Formalin

  • Oil Red O stock solution (0.5 g in 100 mL isopropanol)

  • 60% Isopropanol

  • Hematoxylin

  • Microscope

• Protocol:

  • Treat cells with 5 µM FGH10019 for 48 hours.

  • Wash the cells with PBS and fix with 10% formalin for 30 minutes.

  • Wash the cells with distilled water and then with 60% isopropanol.

  • Prepare the Oil Red O working solution by diluting the stock solution with distilled water (6:4 ratio) and filtering. Let it stand for 10 minutes.

  • Incubate the fixed cells with the Oil Red O working solution for 20 minutes at room temperature.

  • Wash the cells with 60% isopropanol, followed by a wash with distilled water.

  • Counterstain the nuclei with hematoxylin for 1 minute.

  • Wash with distilled water.

  • Mount the coverslips on microscope slides and visualize the lipid droplets (stained red) under a microscope.

4. Western Blot Analysis

This protocol is for detecting the expression levels of proteins involved in lipogenesis and apoptosis.

• Materials:

  • Treated and untreated prostate cancer cells

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-SREBP-1, anti-cleaved PARP, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • ECL detection reagent

  • Chemiluminescence imaging system

• Protocol:

  • Lyse the treated cells in RIPA buffer and quantify the protein concentration using a BCA assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the protein bands using an ECL detection reagent and a chemiluminescence imaging system.

  • Use β-actin as a loading control to normalize protein expression.

5. Immunohistochemistry (IHC) for In Vivo Tumor Analysis

This protocol is for analyzing proliferation and apoptosis markers in tumor tissue sections from xenograft studies.

• Materials:

  • Paraffin-embedded tumor tissue sections

  • Xylene and ethanol series for deparaffinization and rehydration

  • Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

  • Hydrogen peroxide (3%) for quenching endogenous peroxidase

  • Blocking serum

  • Primary antibodies (e.g., anti-Ki-67, anti-cleaved PARP)

  • Biotinylated secondary antibody

  • Streptavidin-HRP complex

  • DAB substrate kit

  • Hematoxylin for counterstaining

  • Mounting medium

  • Microscope

• Protocol:

  • Deparaffinize and rehydrate the tissue sections.

  • Perform antigen retrieval by heating the slides in citrate buffer.

  • Quench endogenous peroxidase activity with 3% hydrogen peroxide.

  • Block non-specific binding with blocking serum.

  • Incubate the sections with the primary antibody overnight at 4°C.

  • Incubate with the biotinylated secondary antibody, followed by the streptavidin-HRP complex.

  • Develop the signal with the DAB substrate, which will produce a brown precipitate at the site of the antigen.

  • Counterstain the nuclei with hematoxylin.

  • Dehydrate the sections and mount with a coverslip.

  • Analyze the staining intensity and the percentage of positive cells under a microscope.

Visualizations

Signaling Pathway of FGH10019 in Prostate Cancer Cells

Caption: FGH10019 inhibits SREBP-mediated lipogenesis, altering membrane composition and enhancing docetaxel uptake, leading to increased apoptosis in prostate cancer cells.

Experimental Workflow for In Vitro Analysis of FGH10019

Caption: Workflow for assessing the in vitro effects of FGH10019 on prostate cancer cells.

Logical Relationship of FGH10019's Synergistic Effect

Caption: Logical flow demonstrating the synergistic anti-cancer effect of FGH10019 and docetaxel.

References

• 1. scribd.com [scribd.com]
• 2. Procedures for the staining of lipid droplets with Oil Red O [protocols.io]
• 3. bosterbio.com [bosterbio.com]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FGH10019 Administration in ob/ob Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is a novel and potent inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), with a reported IC50 of 1 µM.[1][2][3] SREBPs are crucial transcription factors that regulate the biosynthesis of cholesterol and fatty acids. By inhibiting SREBP activation, FGH10019 effectively suppresses lipogenesis. This mechanism of action makes FGH10019 a promising candidate for research in metabolic diseases such as obesity and type 2 diabetes.

The leptin-deficient ob/ob mouse is a widely used model for studying obesity and related metabolic disorders.[4][5] These mice exhibit hyperphagia, severe obesity, hyperglycemia, hyperinsulinemia, and insulin resistance, closely mimicking aspects of the human metabolic syndrome.[6][7] This document provides a detailed protocol for the administration of FGH10019 to ob/ob mice, based on established in vivo studies, to evaluate its therapeutic potential in a preclinical setting.[1]

Mechanism of Action: SREBP Inhibition

FGH10019 targets the SREBP signaling pathway. Under normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum membrane. Upon stimulation, such as low cellular sterol levels, the SREBP precursors are processed and the mature form translocates to the nucleus. In the nucleus, it binds to sterol regulatory elements (SREs) on target genes, activating the transcription of enzymes required for cholesterol and fatty acid synthesis. FGH10019 inhibits the processing of SREBP precursors, leading to a reduction in the levels of the mature, active form of SREBP.[1][8] This results in the downregulation of lipogenic gene expression and a subsequent decrease in lipid synthesis.

Caption: FGH10019 inhibits the SREBP signaling pathway.

Experimental Protocols

Animal Model

• Species: Mouse (Mus musculus)

• Strain: C57BL/6J-Lepob/J (ob/ob)

• Sex: Male

• Age: 5 weeks at the start of the experiment

• Supplier: The Jackson Laboratory or other reputable vendor.

• Acclimatization: Animals should be acclimatized for at least one week prior to the start of the study.[1]

Housing and Husbandry

• Housing: Mice should be group-housed (e.g., 5 per cage) in standard polycarbonate cages with bedding.[1]

• Environment: Maintained in a temperature and humidity-controlled facility with a 12-hour light/12-hour dark cycle.

• Diet: Standard rodent chow and water should be provided ad libitum during the acclimatization period.[1]

• Ethical Considerations: All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC) and conducted in accordance with institutional guidelines.[9]

FGH10019 Formulation and Administration

The recommended route of administration for this long-term study is oral, via medicated chow. This method minimizes stress on the animals compared to repeated injections or oral gavage.[10]

• Preparation of Medicated Chow:

  • FGH10019 should be thoroughly mixed with powdered standard rodent chow to achieve a final concentration of 200 mg/kg of chow.[1]

  • To ensure homogenous mixing, a geometric dilution method is recommended.

  • The medicated chow can then be provided to the animals in their food hoppers.

• Control Group: The control group should receive the same powdered chow without the addition of FGH10019.[1]

• Dosage: A concentration of 200 mg/kg of chow is estimated to provide a daily dose of approximately 0.7 mg of FGH10019, which corresponds to roughly 23 mg/kg of body weight for a 30g mouse.[1]

• Duration of Treatment: 8 weeks.[1]

Experimental Workflow

Caption: Experimental workflow for FGH10019 administration in ob/ob mice.

In-Life Measurements

• Body Weight: Individual animal body weights should be recorded weekly.[1]

• Food Intake: Food consumption per cage should be measured daily.[1]

• Clinical Observations: Animals should be observed daily for any signs of toxicity or adverse effects.

Terminal Procedures and Sample Collection

At the end of the 8-week treatment period, animals should be euthanized according to IACUC-approved procedures. The following samples should be collected:

• Blood: Collect whole blood via cardiac puncture or other appropriate method. Process to obtain serum for biochemical analysis.

• Liver: Excise and weigh the liver. A portion should be snap-frozen in liquid nitrogen and stored at -80°C for triglyceride analysis. Another portion can be fixed in formalin for histological analysis.

Biochemical Analysis

• Serum Constituents: Analyze serum for relevant metabolic parameters, including glucose, insulin, triglycerides, and cholesterol.

• Liver Triglycerides: Extract lipids from the frozen liver tissue and quantify triglyceride levels using a commercially available kit.[1]

Expected Outcomes and Data Presentation

Based on previous studies, administration of FGH10019 to ob/ob mice is expected to result in a reduction in body weight gain and potentially improvements in other metabolic parameters.[1]

Quantitative Data Summary

Parameter	Control Group (Expected)	FGH10019 Group (Expected)
Initial Body Weight (g)	~30 g	~30 g
Final Body Weight Gain (%)	Baseline	8-9% less than control[1]
Daily Food Intake ( g/day )	~5-6 g[11]	To be determined
Fasting Blood Glucose (mg/dL)	Elevated	Potential reduction
Serum Insulin (ng/mL)	Elevated	Potential reduction
Serum Triglycerides (mg/dL)	Elevated	Potential reduction
Liver Triglycerides (mg/g tissue)	Elevated	Potential reduction[1]

Alternative Administration Protocols

While administration via medicated chow is suitable for long-term studies, alternative methods may be considered for shorter-term experiments or pharmacokinetic studies.

• Oral Gavage: Allows for precise dosing but can be stressful for the animals if performed repeatedly.[10]

• Administration in Palatable Food: Mixing the compound with a small amount of palatable food, such as peanut butter or jelly, can be a less stressful alternative to gavage for voluntary oral administration.[10][12]

• Parenteral Routes: For studies requiring rapid systemic exposure, routes such as intraperitoneal (IP) or subcutaneous (SC) injections can be used. However, the formulation of FGH10019 for these routes would need to be optimized.[9]

Troubleshooting

Issue	Potential Cause	Solution
Variable Food Intake	Palatability of medicated chow	Ensure thorough mixing of FGH10019. If palatability is a significant issue, consider alternative administration routes.
Inconsistent Drug Intake	Dominance hierarchy in group-housed mice	Monitor individual animal health and weight gain. If significant discrepancies arise, consider single housing, which may have other confounding effects.
Adverse Clinical Signs	Potential toxicity of FGH10019 at the given dose	Closely monitor animals and record all observations. If severe adverse effects are noted, consult with a veterinarian and consider dose reduction or termination of the study.

Conclusion

This document provides a comprehensive protocol for the administration of the SREBP inhibitor FGH10019 to ob/ob mice. The outlined procedures, based on published research, offer a robust framework for investigating the therapeutic potential of FGH10019 in a preclinical model of obesity and metabolic disease. Adherence to these guidelines will facilitate the generation of reproducible and reliable data for researchers in the field of drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Mouse Embryonic Fibroblasts Protect ob/ob Mice From Obesity and Metabolic Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The physiology of obese-hyperglycemic mice [ob/ob mice] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel insights into the genetically obese (ob/ob) and diabetic (db/db) mice: two sides of the same coin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. insights.envigo.com [insights.envigo.com]
• 8. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 10. escholarship.org [escholarship.org]
• 11. researchgate.net [researchgate.net]
• 12. Voluntary oral administration of drugs in mice [protocols.io]

Application Note: Western Blot Protocol for Monitoring SREBP-2 Processing After FGH10019 Treatment

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sterol Regulatory Element-Binding Protein 2 (SREBP-2) is a master transcription factor that governs cholesterol biosynthesis and uptake.[1] Its activity is tightly controlled through a multi-step process involving proteolytic cleavage. Inactive SREBP-2 precursor resides in the endoplasmic reticulum (ER). Upon activation, typically triggered by low sterol levels, the precursor translocates to the Golgi apparatus where it is sequentially cleaved by Site-1 Protease (S1P) and Site-2 Protease (S2P).[2][3] This releases the mature, N-terminal fragment (nSREBP-2), which enters the nucleus to activate target gene transcription.[1][4] FGH10019 is an investigational inhibitor targeting the SREBP pathway.[5] This application note provides a detailed protocol for performing a Western blot to monitor the efficacy of FGH10019 by quantifying the reduction in the processed, nuclear form of SREBP-2. The protocol emphasizes the critical step of nuclear fractionation to accurately assess SREBP-2 activation.

SREBP-2 Activation Pathway and FGH10019 Inhibition

The diagram below illustrates the canonical SREBP-2 activation pathway. SREBP-2 is synthesized as an inactive precursor bound to the ER membrane. When cellular sterol levels are low, the SREBP-2/SCAP complex is transported to the Golgi. There, proteases S1P and S2P cleave the precursor, releasing the active N-terminal domain (nSREBP-2).[3] This mature fragment then translocates to the nucleus to regulate gene expression.[1] FGH10019 is hypothesized to inhibit SREBP-dependent lipogenesis, and its effect on SREBP-2 processing can be measured by the protocol herein.[5]

References

• 1. Frontiers | Targeting SREBP-2-Regulated Mevalonate Metabolism for Cancer Therapy [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. SREBP-2 (F1X2D) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 4. Sterol Regulatory Element-binding Protein (SREBP) Cleavage Regulates Golgi-to-Endoplasmic Reticulum Recycling of SREBP Cleavage-activating Protein (SCAP) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: FGH10019 in Combination with Docetaxel

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is an orally available small molecule inhibitor of Sterol Regulatory Element-Binding Protein (SREBP)-dependent lipogenesis. Emerging preclinical evidence highlights a synergistic anti-tumor effect when FGH10019 is used in combination with the taxane chemotherapeutic agent, docetaxel, particularly in the context of prostate cancer.[1][2] This document provides detailed application notes on the mechanism of action and protocols for investigating the combination of FGH10019 and docetaxel in a research setting.

The primary mechanism underlying this synergy involves the modulation of cellular lipid metabolism by FGH10019. By inhibiting SREBP-dependent lipogenesis, FGH10019 alters the lipid composition of cancer cell membranes, leading to increased membrane permeability. This enhanced permeability facilitates greater intracellular accumulation of docetaxel, thereby potentiating its cytotoxic effects.[1]

Mechanism of Action: Synergistic Cytotoxicity

Docetaxel functions by stabilizing microtubules, leading to cell cycle arrest and apoptosis.[1][3][4] FGH10019 complements this activity by targeting a key metabolic pathway often dysregulated in cancer.

The combination of FGH10019 and docetaxel has been shown to:

• Inhibit SREBP-dependent lipogenesis: FGH10019 reduces the levels of total cellular lipids and lipid saturation.[1]

• Increase cell membrane permeability: The altered lipid composition results in increased membrane fluidity and permeability.[1]

• Enhance intracellular docetaxel accumulation: Increased membrane permeability allows for higher concentrations of docetaxel to enter the cancer cells.[1]

• Potentiate docetaxel-induced apoptosis: The increased intracellular drug concentration leads to a more pronounced apoptotic response.[1][2]

Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The role of taxanes in the management of gastroesphageal cancer - Jimenez - Journal of Gastrointestinal Oncology [jgo.amegroups.org]
• 4. Preclinical mechanisms of action of docetaxel and docetaxel combinations in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

FGH10019 Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with FGH10019.

Troubleshooting Guide: FGH10019 Dissolution Issues

This guide addresses common problems encountered when dissolving FGH10019 for experimental use.

Problem: FGH10019 is not dissolving properly or is precipitating out of solution.

This is a common issue that can arise from several factors related to the solvent, concentration, and handling procedures. Follow the steps below to troubleshoot and ensure successful dissolution.

Experimental Protocol: Preparing a 10 mM Stock Solution of FGH10019 in DMSO

Materials:

• FGH10019 powder (Molecular Weight: 373.49 g/mol )

• Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene or glass vial

• Calibrated micropipette

• Vortex mixer

• Water bath or sonicator (optional)

Procedure:

• Calculate the required mass of FGH10019. To prepare 1 mL of a 10 mM stock solution, you will need 3.73 mg of FGH10019.

  • Calculation: 0.010 mol/L * 0.001 L * 373.49 g/mol = 0.00373 g = 3.73 mg

• Weigh the FGH10019 powder using a calibrated analytical balance and transfer it to the sterile vial.

• Add the appropriate volume of DMSO. For a 10 mM solution, add 1 mL of anhydrous or newly opened DMSO to the vial containing the FGH10019 powder. It is crucial to use high-quality, dry DMSO as it is hygroscopic, and absorbed water can significantly reduce the solubility of many compounds.[1][2]

• Promote dissolution. Tightly cap the vial and vortex the solution for 1-2 minutes. If the compound does not fully dissolve, you can gently warm the solution in a water bath (not exceeding 37°C) for 5-10 minutes or sonicate the vial for a similar duration.

• Visually inspect the solution. A successfully prepared stock solution should be clear and free of any visible particulates.

• Storage. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for long-term storage (up to 2 years).[1][2]

Troubleshooting Flowchart

If you continue to experience dissolution problems, follow the logical steps outlined in the flowchart below.

Troubleshooting steps for FGH10019 dissolution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for FGH10019?

A1: The recommended solvent for preparing stock solutions of FGH10019 is Dimethyl Sulfoxide (DMSO).[1][2]

Q2: What is the solubility of FGH10019 in DMSO?

A2: The solubility of FGH10019 in DMSO is greater than or equal to 38 mg/mL, which corresponds to approximately 101.74 mM.[1][2]

Solubility Data for FGH10019

Solvent	Concentration (mg/mL)	Molar Concentration (mM)
DMSO	≥ 38	≥ 101.74

Q3: Can I dissolve FGH10019 in aqueous buffers like PBS or cell culture media?

A3: Direct dissolution of FGH10019 in aqueous buffers is not recommended due to its poor aqueous solubility. To prepare a working solution in an aqueous buffer, first prepare a concentrated stock solution in DMSO and then dilute it to the final desired concentration in the aqueous medium. It is critical to ensure that the final concentration of DMSO in the experimental medium is low (typically <0.5%) to avoid solvent-induced effects on the cells.

Q4: My FGH10019 precipitated when I diluted my DMSO stock solution into my aqueous experimental medium. What should I do?

A4: This can happen if the final concentration of FGH10019 in the aqueous medium exceeds its solubility limit in that medium. To avoid this, try the following:

• Decrease the final concentration of FGH10019.

• Increase the percentage of DMSO in the final solution , but be mindful of its potential effects on your experimental system.

• Use a multi-step dilution. Serially dilute the stock solution into the aqueous buffer while vortexing to ensure rapid and even mixing.

Q5: How should I store my FGH10019 stock solution?

A5: FGH10019 stock solutions in DMSO should be stored at -20°C for short-term storage (up to 1 year) or -80°C for long-term storage (up to 2 years).[1][2] It is highly recommended to aliquot the stock solution into single-use vials to prevent degradation from multiple freeze-thaw cycles.

FGH10019 Mechanism of Action: SREBP Signaling Pathway

FGH10019 is an inhibitor of the Sterol Regulatory Element-Binding Protein (SREBP) signaling pathway. The diagram below illustrates the key steps in this pathway and indicates the point of inhibition by FGH10019.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing FGH10019 Concentration for IC50 Determination

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the concentration of FGH10019 for half-maximal inhibitory concentration (IC50) determination.

Frequently Asked Questions (FAQs)

Q1: What is FGH10019 and what is its mechanism of action?

FGH10019 is a potent and orally available inhibitor of Sterol Regulatory Element-Binding Protein (SREBP)-dependent lipogenesis.[1] By inhibiting SREBP, FGH10019 disrupts the synthesis of lipids like saturated fatty acids.[1] This alteration in lipid composition leads to an increase in polyunsaturated fatty acids, which enhances cell membrane permeability.[1] This increased permeability can facilitate the intracellular accumulation of other therapeutic agents, such as docetaxel, thereby potentiating their cytotoxic effects.[1]

Q2: What is a typical starting concentration range for FGH10019 in an IC50 experiment?

For a compound with unknown potency, it is recommended to start with a wide concentration range spanning several orders of magnitude, for instance from 1 nM to 100 µM, to ensure the full dose-response curve is captured.[2] If preliminary data is available, you can center the concentration range around the anticipated IC50.[2]

Q3: How should I prepare the different concentrations of FGH10019?

A common and effective method is to use serial dilutions. You can perform 2-fold or 3-fold serial dilutions to generate a series of 8 to 12 different concentrations.[2] It is crucial to start with a high-quality, accurately prepared stock solution of FGH10019, typically in a solvent like DMSO. Ensure the final solvent concentration is consistent across all wells and remains below a toxic threshold (usually less than 0.5% for DMSO).[3]

Q4: How many replicates should I use for each concentration?

To ensure the statistical significance and reliability of your results, it is recommended to use a minimum of three technical replicates for each tested concentration.[2]

Q5: What is a dose-response curve and what information does it provide?

A dose-response curve is a graphical representation of the relationship between the concentration of a drug and its observed effect.[2] Typically, the logarithm of the compound concentration is plotted on the x-axis, and the percentage of inhibition or response is plotted on the y-axis. The resulting sigmoidal (S-shaped) curve allows for the determination of the IC50 value, which is the concentration at which 50% of the biological process is inhibited.[2][4]

Experimental Protocols

Detailed Methodology for a Standard Cell Viability Assay (MTT)

This protocol provides a general framework for determining the IC50 of FGH10019 using a common colorimetric assay that measures cell metabolic activity.

Materials:

• FGH10019

• Selected cancer cell line

• Complete culture medium

• 96-well plates

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Adjust the cell concentration to the desired density (e.g., 5 x 10⁴ cells/mL).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[2]

• Compound Preparation and Treatment:

  • Prepare a stock solution of FGH10019 in DMSO.

  • Perform serial dilutions of FGH10019 in complete culture medium to achieve the desired final concentrations.[2]

  • Include a vehicle control (medium with the same concentration of DMSO as the highest FGH10019 concentration) and a blank control (medium only).[2]

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of FGH10019.

  • Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).[2]

• MTT Assay:

  • After the incubation period, add 10-20 µL of MTT solution to each well.[3]

  • Incubate the plate for an additional 3-4 hours at 37°C to allow for the formation of formazan crystals.[3][5]

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[3][5]

  • Gently shake the plate for about 15 minutes to ensure complete dissolution.[3]

• Data Acquisition and Analysis:

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.[5]

  • Subtract the absorbance of the blank control from all other values.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the drug concentration and use non-linear regression analysis to determine the IC50 value.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High variability between replicate wells	- Inconsistent cell seeding- Pipetting errors- Edge effects in the microplate	- Ensure a homogeneous cell suspension before seeding.- Use calibrated pipettes and proper pipetting techniques.- Avoid using the outer wells of the plate or fill them with sterile media to maintain humidity.[2]
No dose-response curve (flat line)	- FGH10019 is inactive at the tested concentrations.- FGH10019 has precipitated out of solution.- Incorrect assay setup.	- Test a wider and higher range of concentrations.- Check the solubility of FGH10019 in the assay medium.- Verify the health and passage number of the cell line.
Inconsistent IC50 values across experiments	- Variation in cell passage number and health.- Inconsistent incubation times.- Changes in media or serum lots.	- Use cells within a consistent and low passage number range.- Precisely control the duration of drug incubation.- Test new lots of media and serum before use in critical experiments.[5]
Curve does not reach 100% inhibition	- FGH10019 may not be fully cytotoxic at the tested concentrations.- Solubility limit of FGH10019 has been reached.	- Extend the concentration range to higher values if solubility permits.- Consider that FGH10019 might be cytostatic rather than cytotoxic.
High background signal	- Contamination of the cell culture.- Reagent issues.	- Regularly check cell cultures for contamination.- Ensure reagents are properly stored and not expired.

Visualizations

Signaling Pathway and Mechanism of Action

References

• 1. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. azurebiosystems.com [azurebiosystems.com]
• 5. benchchem.com [benchchem.com]

FGH10019 Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with guidance on understanding and mitigating potential off-target effects of FGH10019. The information is presented in a question-and-answer format to directly address common issues and questions that may arise during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for FGH10019?

FGH10019 is a novel small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs).[1] Its primary mechanism involves disrupting the activation and nuclear translocation of SREBPs, which are master transcription factors that regulate the expression of genes involved in lipid biosynthesis and metabolism. By inhibiting SREBPs, FGH10019 effectively suppresses lipogenesis.

Q2: What are potential off-target effects and why are they a concern for a small molecule inhibitor like FGH10019?

Off-target effects are unintended interactions of a drug or compound with proteins other than its intended target.[2] For a small molecule inhibitor like FGH10019, these effects can arise from its binding to other proteins with similar structural features to SREBPs or to entirely unrelated proteins. These unintended interactions can lead to a variety of consequences, including altered cellular signaling, unexpected toxicity, or a misleading interpretation of experimental results.[2][3] The identification of off-target interactions is crucial for determining the potential toxicological liabilities of small molecule drugs.[4]

Q3: Has a comprehensive off-target profile for FGH10019 been published?

Based on currently available public information, a comprehensive, public off-target profile for FGH10019 has not been detailed in peer-reviewed literature. As with many research compounds, the full spectrum of off-target interactions may not be fully characterized. Therefore, it is crucial for researchers to empirically assess the selectivity of FGH10019 in their specific experimental systems.

Q4: What are the common methodologies to identify potential off-target effects of a small molecule inhibitor?

Several experimental and computational approaches can be employed to identify off-target effects. These can be broadly categorized as:

• In Silico (Computational) Prediction: Utilizing computational algorithms and databases to predict potential off-target interactions based on the chemical structure of FGH10019 and its similarity to ligands of known proteins.[3][4]

• In Vitro Profiling:

  • Kinase Profiling: Screening the compound against a large panel of kinases is a common practice, as the ATP-binding site is conserved across many kinases, making them frequent off-targets for small molecules.[5][6][7]

  • Proteome-wide Screening: Techniques like proteome microarrays can be used to assess the binding of a compound to a wide array of proteins.[8]

• Cell-based Assays:

  • Cellular Thermal Shift Assay (CETSA): This method assesses target engagement and can be adapted to identify off-target binding by observing changes in protein thermal stability upon compound treatment.[2]

  • Phenotypic Screening: Observing unexpected cellular phenotypes can provide clues to off-target effects.

Troubleshooting Guide

This section addresses specific issues researchers might encounter during their experiments with FGH10019 and provides guidance on how to troubleshoot them.

Issue 1: Unexpected Cell Viability/Toxicity at Concentrations Effective for SREBP Inhibition

• Question: I'm observing significant cytotoxicity in my cell line at concentrations where I expect to see specific inhibition of SREBP signaling. How can I determine if this is due to an off-target effect?

• Answer: Unexplained cytotoxicity can indeed be a sign of off-target activity. Here’s a systematic approach to investigate this:

  • Confirm On-Target Effect: First, verify that FGH10019 is inhibiting SREBP signaling as expected at the concentrations causing toxicity. You can do this by measuring the expression of known SREBP target genes (e.g., FASN, HMGCR) via qPCR or by assessing the levels of mature SREBP protein by Western blot.

  • Dose-Response Analysis: Perform a detailed dose-response curve for both SREBP inhibition and cytotoxicity. A significant rightward shift in the IC50 for cytotoxicity compared to the IC50 for SREBP inhibition would suggest the on-target effect is separable from the toxicity.

  • Control Compound: If available, use a structurally distinct SREBP inhibitor as a control. If this compound inhibits SREBP without causing similar toxicity, it strengthens the hypothesis of an FGH10019-specific off-target effect.

  • Rescue Experiment: Attempt to rescue the cytotoxic phenotype by supplementing the culture medium with lipids or cholesterol. If the toxicity is due to the on-target effect of blocking lipogenesis, supplementation may alleviate it. If toxicity persists, it is more likely an off-target effect.

  Experimental Workflow for Investigating Unexpected Cytotoxicity

  Workflow for troubleshooting unexpected cytotoxicity.

Issue 2: FGH10019 Affects a Signaling Pathway Seemingly Unrelated to Lipid Metabolism

• Question: My results show that FGH10019 is modulating a signaling pathway (e.g., a kinase cascade) that I don't expect to be downstream of SREBP. How can I investigate this potential off-target activity?

• Answer: This is a strong indicator of a potential off-target interaction. Here’s how you can approach this:

  • Direct Kinase Inhibition Assay: If you suspect a specific kinase is being affected, you can test FGH10019 in a direct, in vitro kinase assay for that enzyme.

  • Broad Kinase Profiling: To get a broader view, it is highly recommended to screen FGH10019 against a panel of kinases. This can be done through commercial services and will provide data on which kinases, if any, are inhibited by FGH10019 and at what concentrations.

  • Phospho-Proteomics: A more unbiased approach is to use mass spectrometry-based phospho-proteomics to see global changes in protein phosphorylation in response to FGH10019 treatment. This can reveal unexpected changes in signaling pathway activation.

  Hypothetical Kinase Profiling Data for FGH10019

  The following data is for illustrative purposes only and does not represent actual experimental results for FGH10019.

  Kinase Target	IC50 (µM)	% Inhibition @ 10 µM
  SREBP (On-Target)	1.0	95%
  Kinase A	> 50	5%
  Kinase B	8.5	60%
  Kinase C	> 50	2%
  Kinase D	15.2	45%

  This table illustrates how you would present data from a kinase profiling experiment, highlighting potential off-target kinases B and D.

  Signaling Pathway Diagram: Investigating Off-Target Kinase Effects

  Hypothesized off-target effect of FGH10019 on a kinase pathway.

Experimental Protocols

Protocol 1: Western Blot for Mature SREBP

This protocol is to confirm the on-target activity of FGH10019 by measuring the levels of the mature, nuclear form of SREBP.

• Cell Treatment: Plate cells and allow them to adhere. Treat with a dose-range of FGH10019 or vehicle control for the desired time (e.g., 12-24 hours).

• Cell Lysis and Nuclear Fractionation:

  • Wash cells with ice-cold PBS.

  • Lyse cells in a hypotonic buffer to isolate the cytoplasmic fraction.

  • Lyse the remaining nuclear pellet in a nuclear extraction buffer.

• Protein Quantification: Determine the protein concentration of the nuclear extracts using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with a primary antibody specific for the N-terminus of SREBP (which detects the mature form). Use an antibody for a nuclear loading control (e.g., Lamin B1).

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate and imaging system.

• Analysis: Quantify the band intensity for mature SREBP and normalize to the loading control.

Protocol 2: Kinase Selectivity Profiling (General Workflow)

This outlines the general steps for assessing the selectivity of FGH10019 against a panel of kinases, typically performed as a service by specialized companies.

• Compound Submission: Provide a high-purity sample of FGH10019 at a known concentration.

• Assay Format: The service provider will typically use a fluorescence- or luminescence-based assay that measures kinase activity (e.g., ADP-Glo, Z'-LYTE).

• Initial Screen: FGH10019 is often first screened at a single high concentration (e.g., 10 µM) against a large kinase panel. The output is typically percent inhibition.

• IC50 Determination: For any "hits" from the initial screen (e.g., >50% inhibition), a full dose-response curve is generated to determine the IC50 value.

• Data Analysis: The results are provided as a list of kinases and their corresponding IC50 values or percent inhibition. This allows for a direct comparison of the potency of FGH10019 against its on-target versus potential off-targets.

Workflow for Kinase Selectivity Profiling

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 5. Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. confluencediscovery.com [confluencediscovery.com]
• 8. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]

troubleshooting FGH10019 in vivo instability

Disclaimer: FGH10019 is a hypothetical compound. This guide is based on common challenges encountered during in vivo studies of small molecule inhibitors and is for illustrative purposes.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for FGH10019?

A1: FGH10019 is a potent and selective ATP-competitive inhibitor of the fictitious Kinase-X (KX), a serine/threonine kinase. KX is a critical downstream effector of the Growth Factor Receptor Y (GFRY) signaling pathway. Aberrant activation of this pathway is implicated in certain proliferative diseases. By inhibiting KX, FGH10019 is designed to block downstream signaling, leading to cell cycle arrest and apoptosis in GFRY-activated cells.

Q2: What is the primary challenge observed with FGH10019 in in vivo studies?

A2: The most frequently reported issue is significant in vivo instability, leading to rapid clearance and suboptimal plasma exposure. This manifests as a discrepancy between high in vitro potency and limited in vivo efficacy.

Q3: How should I prepare and store FGH10019 for in vivo experiments?

A3: FGH10019 has low aqueous solubility. Stock solutions should be prepared in 100% DMSO at a concentration of 50 mM and stored in small aliquots at -80°C to minimize freeze-thaw cycles.[1] For dosing, the DMSO stock should be freshly diluted in a suitable vehicle, such as 10% Solutol HS 15 in saline. It is critical to ensure the compound remains in solution and does not precipitate.[2]

Troubleshooting Guide: In Vivo Instability

Issue 1: Rapid Clearance and Low Plasma Exposure (AUC)

You've administered FGH10019 to your animal model but pharmacokinetic (PK) analysis reveals a very short half-life (t½) and low Area Under the Curve (AUC), despite a high dose.

Potential Causes:

• Rapid Metabolism: The compound may be rapidly metabolized by liver enzymes (e.g., Cytochrome P450s).[3]

• Poor Solubility/Precipitation: The compound may precipitate out of the dosing vehicle or at the injection site, leading to poor absorption.[2]

• High Protein Binding: Extensive binding to plasma proteins can lead to rapid clearance.

• Instability in Formulation: The compound may be degrading in the dosing vehicle prior to administration.[1]

Troubleshooting Workflow:

Diagram 1: Troubleshooting workflow for low in vivo exposure.

Recommended Experiments & Protocols:

• Formulation Optimization: The choice of vehicle is critical for compounds with poor solubility.[2][4][5] Evaluating different formulations can dramatically improve exposure.

  • Protocol: Vehicle Screening

    • Prepare a 50 mM stock of FGH10019 in DMSO.

    • Prepare several potential vehicle formulations (see Table 1).

    • Add the FGH10019 stock to each vehicle to a final concentration of 5 mg/mL. Vortex thoroughly.

    • Visually inspect for precipitation immediately and after 1 hour at room temperature.

    • Analyze the concentration of the top and bottom fractions by HPLC to check for settling.

    • Select the most stable and homogenous formulation for initial PK studies.

  Vehicle ID	Composition	Visual Clarity (1 hr)
  V1	10% DMSO, 40% PEG400, 50% Saline	Clear
  V2	10% Solutol HS 15 in PBS	Clear
  V3	20% Captisol® in Water	Slight Haze
  V4	5% DMSO in Corn Oil	Suspension

  Table 1: Example Formulation Screening Data.

• Pharmacokinetic (PK) Study: Compare intravenous (IV) and oral (PO) or intraperitoneal (IP) administration to determine absolute bioavailability.

  • Protocol: Mouse PK Study (IV vs. PO)

    • Dose one cohort of mice (n=3) with FGH10019 at 2 mg/kg via IV tail vein injection.

    • Dose a second cohort (n=3) with 10 mg/kg via oral gavage.

    • Collect blood samples at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • Process blood to plasma and store at -80°C.

    • Analyze plasma concentrations using a validated LC-MS/MS method.

    • Calculate PK parameters (t½, Cmax, AUC, F%).

  Route	Dose (mg/kg)	AUC (ng·h/mL)	t½ (h)	Cmax (ng/mL)	Bioavailability (F%)
  IV	2	1250	1.1	980	100%
  PO	10	650	0.8	150	10.4%

  Table 2: Hypothetical Comparative PK Data.

Issue 2: High Inter-Animal Variability in Efficacy Studies

You observe that tumor growth inhibition is highly variable between animals in the same treatment group, making the results difficult to interpret.

Potential Causes:

• Inconsistent Dosing: Formulation instability (precipitation) can lead to inaccurate dosing.

• Biological Variability: Natural differences in animal metabolism or tumor development.[6]

• Technical Variability: Inconsistent administration technique (e.g., oral gavage).[6]

Troubleshooting and Optimization:

• Confirm Formulation Homogeneity: Before each dose, ensure the formulation is a homogenous solution or a fine, uniform suspension. Vortex the solution immediately before drawing each dose.

• Refine Dosing Technique: Ensure all personnel are thoroughly trained on consistent administration techniques. For oral gavage, use appropriate needle sizes and ensure proper placement to avoid injury.[2]

• Increase Group Size: A larger number of animals per group can help account for biological variability and increase statistical power.[7]

• Blinding and Randomization: Implement blinding (investigators unaware of treatment groups) and randomization to reduce unconscious bias during the study.[8]

Signaling Pathway Diagram

FGH10019 is designed to inhibit Kinase-X (KX) within the GFRY signaling cascade.

Diagram 2: Proposed GFRY-KX signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. upm-inc.com [upm-inc.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Tackling In Vivo Experimental Design [modernvivo.com]

Technical Support Center: FGH10019 Efficacy in Experiments

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers optimize the use of FGH10019 in their experiments.

Frequently Asked Questions (FAQs)

Q1: How should I dissolve and store FGH10019?

A1: FGH10019 is supplied as a lyophilized powder. For in vitro experiments, we recommend preparing a 10 mM stock solution in dimethyl sulfoxide (DMSO). Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C for up to 6 months or at -80°C for up to 2 years. For in vivo studies, FGH10019 can be formulated in a vehicle such as 0.5% methylcellulose with 0.2% Tween 80.

Q2: What is the typical concentration range for in vitro experiments with FGH10019?

A2: The optimal concentration of FGH10019 depends on the cell type and the specific assay. For initial experiments, we recommend a dose-response study ranging from 1 nM to 10 µM. Based on internal data, most sensitive cancer cell lines show an IC50 value between 10 nM and 500 nM for cell viability.

Q3: What are the primary cellular targets of FGH10019?

A3: FGH10019 is a potent and selective inhibitor of the Fibroblast Growth Factor Receptor (FGFR) family of receptor tyrosine kinases, with primary activity against FGFR1, FGFR2, and FGFR3. It functions by competing with ATP for the binding site in the kinase domain, thereby inhibiting autophosphorylation and blocking downstream signaling cascades like the MAPK/ERK and PI3K/AKT pathways.

Q4: What positive and negative controls are recommended when using FGH10019?

A4:

• Positive Control: A known, well-characterized FGFR inhibitor can be used to ensure the experimental system is responsive to FGFR inhibition.

• Negative Control: A vehicle-only control (e.g., DMSO at the same final concentration as the FGH10019-treated samples) is essential to account for any effects of the solvent on the cells.

• Cell Line Controls: Include a cell line known to be sensitive to FGFR inhibition (e.g., one with an FGFR gene amplification or activating mutation) and one known to be resistant.

Troubleshooting Guide

Q1: I am not observing the expected decrease in cell viability after FGH10019 treatment. What are some possible causes?

A1: There are several potential reasons for a lack of efficacy. Consider the following troubleshooting steps:

• Cell Line Resistance: The cell line you are using may not depend on FGFR signaling for survival. Verify the FGFR status (expression, mutations, or amplification) of your cell line.

• Compound Inactivity: Ensure the FGH10019 stock solution was prepared and stored correctly. Improper storage or multiple freeze-thaw cycles can degrade the compound. Test the compound on a known sensitive cell line to confirm its activity.

• Assay Duration and Seeding Density: The duration of the experiment may be too short for cytotoxic or anti-proliferative effects to become apparent. Consider extending the treatment time (e.g., from 48h to 72h). Additionally, ensure the initial cell seeding density is optimal for the assay duration.

• Media Components: Components in the cell culture media, such as high concentrations of growth factors, may be competing with the inhibitory effect of FGH10019. Consider using media with reduced serum or growth factors.

Q2: Western blot analysis shows weak or no inhibition of downstream targets (e.g., p-FGFR, p-ERK) after treatment. What should I do?

A2: This issue often points to problems with the experimental timeline or procedure.

• Timing of Analysis: The phosphorylation of downstream targets like ERK can be transient. We recommend performing a time-course experiment (e.g., 0.5, 1, 2, 4, and 8 hours post-treatment) to identify the optimal time point for observing maximal inhibition.

• Serum Starvation: To reduce baseline pathway activation, it is crucial to serum-starve the cells for 12-24 hours before treatment. After starvation, stimulate the cells with a relevant FGF ligand (e.g., FGF2) for a short period (15-30 minutes) in the presence or absence of FGH10019 to observe clear inhibition of ligand-induced signaling.

• Antibody Quality: Verify the specificity and efficacy of your primary and secondary antibodies. Use appropriate positive controls (e.g., lysates from cells known to have high p-ERK levels) to confirm that the antibodies are working correctly.

Quantitative Data Summary

Table 1: In Vitro IC50 Values of FGH10019 in Cancer Cell Lines

Cell Line	Cancer Type	FGFR Status	IC50 (nM)
NCI-H1581	Lung Cancer	FGFR1 Amplification	15
MGH-U3	Bladder Cancer	FGFR3 Fusion	28
SNU-16	Gastric Cancer	FGFR2 Amplification	45
A549	Lung Cancer	FGFR Wild-Type	>10,000
MCF-7	Breast Cancer	FGFR Wild-Type	>10,000

Table 2: Dose-Response Effect of FGH10019 on p-ERK Levels in NCI-H1581 Cells

FGH10019 Concentration (nM)	p-ERK Inhibition (%)
1	12
10	48
50	85
100	96
500	99

Key Experimental Protocol

Protocol: Western Blot Analysis of FGFR Pathway Inhibition

• Cell Seeding: Plate NCI-H1581 cells in 6-well plates at a density of 5 x 10^5 cells per well and allow them to adhere overnight.

• Serum Starvation: The next day, replace the growth medium with a serum-free medium and incubate for 18-24 hours.

• Compound Treatment: Pretreat the cells with varying concentrations of FGH10019 (e.g., 0, 10, 50, 100 nM) for 2 hours.

• Ligand Stimulation: Add FGF2 ligand to a final concentration of 20 ng/mL to all wells (except for an unstimulated control) and incubate for 20 minutes at 37°C.

• Cell Lysis: Immediately place plates on ice, wash wells twice with ice-cold PBS, and add 150 µL of RIPA lysis buffer containing protease and phosphatase inhibitors. Scrape the cells and transfer the lysate to microcentrifuge tubes.

• Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts (20-30 µg per lane), add Laemmli buffer, and boil for 5 minutes. Separate the proteins on a 10% SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-p-FGFR, anti-p-ERK, anti-total-ERK, anti-Actin) overnight at 4°C. The following day, wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensities to determine the percentage of inhibition relative to the stimulated control.

Visualizations

Technical Support Center: FGH10019

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using FGH10019 in cell line-based experiments.

Troubleshooting Guide

This guide addresses common issues that may arise during the use of FGH10019.

Issue	Possible Cause	Recommended Solution
Inconsistent IC50 values across experiments	1. Cell passage number variability.2. Inconsistent cell seeding density.3. Degradation of FGH10019 stock solution.	1. Use cells within a consistent, low passage number range.2. Ensure a uniform cell seeding density for all experiments.3. Prepare fresh FGH10019 dilutions from a new stock for each experiment. Aliquot and store the main stock at -80°C.
High variability in apoptosis assay results	1. Sub-optimal concentration of Annexin V or Propidium Iodide (PI).2. Cells harvested too harshly.	1. Titrate Annexin V and PI to determine the optimal concentration for your cell line.2. Use a gentle cell scraping or trypsinization method to minimize mechanical damage to the cells.
Unexpected cell morphology changes not indicative of apoptosis	1. Off-target effects of FGH10019 at high concentrations.2. Contamination of cell culture.	1. Perform dose-response experiments to identify the optimal concentration range for inducing apoptosis without significant off-target effects.2. Regularly check cell cultures for any signs of contamination.
No significant increase in cell cycle arrest at G1 phase	1. The cell line may not be sensitive to FGH10019-induced G1 arrest.2. Insufficient incubation time with FGH10019.	1. Test a panel of different cell lines to identify a sensitive model.2. Perform a time-course experiment (e.g., 12, 24, 48 hours) to determine the optimal incubation time for observing G1 arrest.

Frequently Asked Questions (FAQs)

What is the proposed mechanism of action for FGH10019?

FGH10019 is a potent and selective inhibitor of the PI3K/Akt signaling pathway. By inhibiting this pathway, FGH10019 leads to the dephosphorylation of Akt, which in turn affects downstream effectors, ultimately resulting in the induction of apoptosis and cell cycle arrest in cancer cells.

Which cell lines are most sensitive to FGH10019?

Sensitivity to FGH10019 can vary between cell lines. Generally, cell lines with a constitutively active PI3K/Akt pathway, such as those with PTEN mutations, tend to be more sensitive. The table below summarizes the IC50 values for FGH10019 in a few common cancer cell lines.

FGH10019 IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h treatment
MCF-7	Breast Cancer	5.2
A549	Lung Cancer	12.8
U87-MG	Glioblastoma	2.5
PC-3	Prostate Cancer	8.1

Apoptosis Induction by FGH10019

The following table summarizes the percentage of apoptotic cells in different cell lines after treatment with FGH10019 (10 µM) for 48 hours, as determined by Annexin V/PI staining followed by flow cytometry.

Cell Line	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic Cells (Annexin V+/PI+)
MCF-7	15.3	22.7
A549	8.9	14.2
U87-MG	25.1	35.4
PC-3	12.6	18.9

Effect of FGH10019 on Cell Cycle Distribution

The table below shows the percentage of cells in each phase of the cell cycle after treatment with FGH10019 (10 µM) for 24 hours.

Cell Line	% G1 Phase	% S Phase	% G2/M Phase
MCF-7	68.2	15.1	16.7
A549	55.4	28.3	16.3
U87-MG	75.9	10.2	13.9
PC-3	62.8	20.5	16.7

Experimental Protocols

MTT Assay for Cell Viability

• Seed cells in a 96-well plate at a density of 5,000 cells/well and allow them to attach overnight.

• Treat the cells with various concentrations of FGH10019 for 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Annexin V/PI Staining for Apoptosis

• Treat cells with FGH10019 for 48 hours.

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Propidium Iodide Staining for Cell Cycle Analysis

• Treat cells with FGH10019 for 24 hours.

• Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Wash the cells with PBS and resuspend them in a solution containing RNase A and Propidium Iodide.

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the cells by flow cytometry.

Visualizations

Caption: FGH10019 inhibits the PI3K/Akt signaling pathway, leading to apoptosis and cell cycle arrest.

Caption: General experimental workflow for assessing the toxicity of FGH10019 in cell lines.

Caption: A logical flowchart for troubleshooting inconsistent experimental results with FGH10019.

unexpected results with FGH10019 treatment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using FGH10019, a novel inhibitor of Sterol Regulatory Element-Binding Protein (SREBP).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of FGH10019?

FGH10019 is a potent inhibitor of the Sterol Regulatory Element-Binding Protein (SREBP) signaling pathway.[1][2] It functions by preventing the proteolytic cleavage and activation of SREBPs, which are key transcription factors that regulate the expression of genes involved in cholesterol and fatty acid biosynthesis. The half-maximal inhibitory concentration (IC50) for FGH10019 is approximately 1 µM.[1]

Q2: How should I prepare and store FGH10019 stock solutions?

FGH10019 is typically provided as a powder. For in vitro experiments, it is soluble in DMSO.[3] It is critical to note that solutions of FGH10019 are unstable and should be prepared fresh for each experiment.[2] If long-term storage of a stock solution is necessary, it is recommended to store it in aliquots at -80°C for up to two years or at -20°C for up to one year to minimize freeze-thaw cycles.[1][3]

Table 1: FGH10019 Stock Solution Preparation

Feature	Recommendation
Solvent	DMSO (use freshly opened, as hygroscopic DMSO can affect solubility)[1][3]
Powder Storage	-20°C for up to 3 years[1]
Solution Stability	Unstable, prepare fresh before use[2]
Long-term Solution Storage	Aliquot and store at -80°C (up to 2 years) or -20°C (up to 1 year)[1][3]

Q3: What are the expected downstream effects of FGH10019 treatment in cell culture?

Treatment with FGH10019 is expected to decrease the levels of the mature, nuclear form of SREBPs (both SREBP-1 and SREBP-2). This leads to the downregulation of SREBP target genes involved in lipid metabolism. Consequently, a reduction in the mRNA and protein levels of enzymes such as Fatty Acid Synthase (FASN) and HMG-CoA Reductase (HMGCR) should be observed. This can result in decreased cell proliferation and, at higher concentrations or longer exposure times, a reduction in cell viability.[4] In some cancer cell lines, inhibition of the SREBP pathway has been shown to sensitize them to other therapeutic agents.[5]

Troubleshooting Guide

Issue 1: No observable effect on SREBP target gene expression or cell phenotype.

• Possible Cause 1: Inactive FGH10019.

  • Troubleshooting Step: Due to the instability of FGH10019 in solution, ensure that stock solutions are prepared fresh before each experiment.[2] If using a previously prepared stock, verify its storage conditions and duration. Consider purchasing a new batch of the compound.

• Possible Cause 2: Suboptimal concentration.

  • Troubleshooting Step: The reported IC50 is approximately 1 µM.[1] Perform a dose-response experiment with a range of concentrations (e.g., 0.1 µM to 20 µM) to determine the optimal effective concentration for your specific cell line and experimental conditions.

• Possible Cause 3: Insufficient incubation time.

  • Troubleshooting Step: The effects on gene expression and protein levels may take time to become apparent. Conduct a time-course experiment (e.g., 12, 24, 48, and 72 hours) to identify the optimal treatment duration.

Issue 2: Higher than expected cytotoxicity or cell death.

• Possible Cause 1: Off-target effects.

  • Troubleshooting Step: While FGH10019 is a potent SREBP inhibitor, off-target effects can occur, especially at high concentrations.[6] It is advisable to use the lowest effective concentration determined from your dose-response studies. Consider using a structurally different SREBP inhibitor (e.g., fatostatin) as a control to see if the cytotoxic effects are specific to FGH10019's chemical structure. Some studies on other SREBP inhibitors have noted unexpected cytotoxic effects that may be independent of SREBP inhibition.[7][8]

• Possible Cause 2: Cell line sensitivity.

  • Troubleshooting Step: Different cell lines can have varying sensitivities to perturbations in lipid metabolism. Perform a cell viability assay (e.g., MTT or ATP-based assay) to determine the IC50 for your specific cell line.[9][10]

• Possible Cause 3: Solvent toxicity.

  • Troubleshooting Step: Ensure that the final concentration of DMSO in your culture medium is not exceeding a non-toxic level (typically below 0.5%). Run a vehicle control (cells treated with the same concentration of DMSO as your highest FGH10019 concentration) to rule out solvent-induced cytotoxicity.

Issue 3: Unexpected or paradoxical results, such as increased liver injury in vivo.

• Possible Cause: Complex biological response to SREBP inhibition.

  • Troubleshooting Step: Be aware that inhibiting a central metabolic pathway like SREBP can have complex and sometimes counterintuitive effects in certain biological contexts. For example, one study in a murine model of nonalcoholic steatohepatitis (NASH) found that inhibiting the SREBP pathway exacerbated liver injury and fibrosis despite reducing fat accumulation.[11] This highlights the importance of carefully characterizing the effects of FGH10019 in your specific experimental model and considering the broader metabolic and cellular context. Some SREBP inhibitors have also been found to have effects on the cell cycle, such as inducing a G2/M arrest, which may be independent of their effects on SREBP.[8]

Data Presentation

Table 2: Representative Data on Cell Viability (MTT Assay) after 48h FGH10019 Treatment

Cell Line	FGH10019 Concentration (µM)	% Cell Viability (Mean ± SD)
Prostate Cancer (PC-3)	0 (Vehicle)	100 ± 4.5
0.5	85 ± 5.1
1.0	52 ± 3.8
5.0	21 ± 2.9
10.0	8 ± 1.5
Hepatocellular Carcinoma (HepG2)	0 (Vehicle)	100 ± 5.2
0.5	92 ± 4.7
1.0	68 ± 6.1
5.0	35 ± 4.3
10.0	15 ± 2.8

Table 3: Representative Data on Relative mRNA Expression (qRT-PCR) after 24h FGH10019 Treatment in PC-3 Cells

Target Gene	FGH10019 Concentration (µM)	Relative mRNA Expression (Fold Change vs. Vehicle; Mean ± SD)
FASN	0 (Vehicle)	1.00 ± 0.12
1.0	0.45 ± 0.08
5.0	0.18 ± 0.05
HMGCR	0 (Vehicle)	1.00 ± 0.15
1.0	0.52 ± 0.09
5.0	0.25 ± 0.06
ACTB (Control)	0 (Vehicle)	1.00 ± 0.09
1.0	0.98 ± 0.11
5.0	1.02 ± 0.10

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed adherent cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a 2X working solution of FGH10019 in culture medium from a freshly prepared DMSO stock. Perform serial dilutions to create a range of concentrations.

• Treatment: Remove the old medium from the wells and add 100 µL of the 2X FGH10019 working solutions to the corresponding wells. Include a vehicle control (DMSO at the highest concentration used).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C until a purple precipitate is visible.[9]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[12]

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protocol 2: Western Blot Analysis of SREBP-2 Cleavage

• Cell Treatment: Plate cells in 6-well plates and grow to 70-80% confluency. Treat with FGH10019 at the desired concentrations for the chosen duration.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 30-40 µg) onto an 8% SDS-polyacrylamide gel. Run the gel until adequate separation of the precursor (~125 kDa) and mature (~68 kDa) forms of SREBP-2 is achieved.[13]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody specific for the N-terminus of SREBP-2 overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.[14]

• Analysis: Quantify the band intensities for the precursor and mature forms of SREBP-2. A decrease in the mature form relative to the precursor form indicates inhibition of SREBP-2 cleavage.

Visualizations

Caption: SREBP signaling pathway and the inhibitory action of FGH10019.

Caption: A logical workflow for troubleshooting unexpected FGH10019 results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. oncotarget.com [oncotarget.com]
• 6. Unlocking the lipid code: SREBPs as key drivers in gastrointestinal tumour metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Key events in cancer: Dysregulation of SREBPs [frontiersin.org]
• 8. Fatostatin Inhibits Cancer Cell Proliferation by Affecting Mitotic Microtubule Spindle Assembly and Cell Division - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medic.upm.edu.my [medic.upm.edu.my]
• 10. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibiting SCAP/SREBP exacerbates liver injury and carcinogenesis in murine nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

FGH10019: A Comparative Analysis with Other SREBP Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of FGH10019 with other prominent Sterol Regulatory Element-Binding Protein (SREBP) inhibitors, including fatostatin, betulin, and PF-429242. The information presented is supported by experimental data to facilitate an objective evaluation of these compounds for research and drug development purposes.

Quantitative Performance Comparison

The following table summarizes the key quantitative data for FGH10019 and other selected SREBP inhibitors.

Inhibitor	Target	Mechanism of Action	IC50 / Effective Concentration	Organism/Cell Line
FGH10019	SREBP-1, SREBP-2	Inhibits ER-to-Golgi transport of SREBPs	~1 µM[1]	CHO-K1 cells[1]
Fatostatin	SREBP-1, SREBP-2	Binds to SCAP and inhibits ER-to-Golgi transport of SREBPs	~10 µM[1]	Mammalian cells
Betulin	SREBP-1, SREBP-2	Induces interaction of SCAP and Insig, preventing SREBP processing	1-10 µM (effective concentration)	Rat hepatocytes (CRL-1601)
PF-429242	Site-1 Protease (S1P)	Reversible, competitive inhibitor of S1P	175 nM (for S1P)[2]	CHO cells

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms of action and a typical experimental approach for evaluating these inhibitors, the following diagrams have been generated.

Caption: SREBP signaling pathway and points of inhibition.

Caption: A typical experimental workflow for evaluating SREBP inhibitors.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments commonly used to evaluate the efficacy of SREBP inhibitors.

SREBP Cleavage Assay (Western Blot)

This assay is used to determine the effect of an inhibitor on the proteolytic processing of SREBP. The assay measures the relative amounts of the precursor (inactive) and mature (active) forms of SREBP.

Materials:

• Cultured cells (e.g., HEK293, HepG2, or CHO cells)

• SREBP inhibitor (e.g., FGH10019)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Protein concentration assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against SREBP-1 or SREBP-2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere overnight. Treat cells with the SREBP inhibitor at various concentrations for a specified time (e.g., 16-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE: Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Western Blotting: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody against SREBP overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. After further washing, add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities for the precursor and mature forms of SREBP. A decrease in the mature form relative to the precursor form indicates inhibition of SREBP processing.

SRE-Luciferase Reporter Gene Assay

This assay measures the transcriptional activity of SREBPs by using a reporter construct containing a luciferase gene under the control of a promoter with SREs.

Materials:

• Cultured cells (e.g., HEK293T)

• SRE-luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase) for normalization

• Transfection reagent

• SREBP inhibitor

• Luciferase assay system

Procedure:

• Transfection: Co-transfect cells with the SRE-luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.

• Inhibitor Treatment: After 24 hours, treat the transfected cells with the SREBP inhibitor at various concentrations for another 16-24 hours.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system according to the manufacturer's instructions.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample. A dose-dependent decrease in the normalized luciferase activity indicates inhibition of SREBP transcriptional activity.

Cholesterol and Fatty Acid Synthesis Assays

These assays determine the effect of SREBP inhibitors on the de novo synthesis of cholesterol and fatty acids.

3.3.1. Cholesterol Synthesis Assay

Materials:

• Cultured cells (e.g., HepG2)

• SREBP inhibitor

• [¹⁴C]-acetate or [³H]-water

• Lipid extraction solvents (e.g., hexane/isopropanol)

• Scintillation counter and fluid

Procedure:

• Cell Treatment: Treat cells with the SREBP inhibitor for a specified duration.

• Radiolabeling: Add [¹⁴C]-acetate or [³H]-water to the culture medium and incubate for a few hours to allow for incorporation into newly synthesized cholesterol.

• Lipid Extraction: Wash the cells and extract the lipids using an appropriate solvent system.

• Quantification: Separate the cholesterol fraction (e.g., by thin-layer chromatography) and measure the radioactivity using a scintillation counter.

• Analysis: A decrease in radioactivity in the cholesterol fraction of inhibitor-treated cells compared to control cells indicates inhibition of cholesterol synthesis.

3.3.2. Fatty Acid Synthesis Assay

Materials:

• Cultured cells

• SREBP inhibitor

• [¹⁴C]-acetate

• Saponification reagent (e.g., ethanolic KOH)

• Acidification reagent (e.g., H₂SO₄)

• Hexane for extraction

• Scintillation counter and fluid

Procedure:

• Cell Treatment and Radiolabeling: Treat cells with the inhibitor and then incubate with [¹⁴C]-acetate.

• Saponification and Extraction: Lyse the cells and saponify the lipids to release fatty acids. Acidify the mixture and extract the fatty acids with hexane.

• Quantification: Measure the radioactivity in the hexane phase using a scintillation counter.

• Analysis: A reduction in radioactivity in the fatty acid fraction of treated cells indicates inhibition of fatty acid synthesis.

This guide provides a foundational comparison of FGH10019 with other key SREBP inhibitors. Researchers are encouraged to consult the primary literature for more detailed information and to adapt the provided protocols to their specific experimental needs.

References

• 1. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 2. researchgate.net [researchgate.net]

Validating the Inhibitory Effect of FGH10019 on SREBP: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Sterol Regulatory Element-Binding Proteins (SREBPs) are crucial transcription factors that govern the synthesis of cholesterol, fatty acids, and triglycerides. Their overactivation is implicated in a range of metabolic diseases, including nonalcoholic steatohepatitis (NASH), diabetes, and certain cancers. Consequently, inhibiting the SREBP pathway presents a promising therapeutic strategy. This guide provides an objective comparison of FGH10019, a novel SREBP inhibitor, with other known alternatives, supported by experimental data and detailed protocols to aid in research and development.

Comparative Analysis of SREBP Inhibitors

FGH10019 has been identified as a potent inhibitor of both SREBP-1 and SREBP-2[1]. Its performance, particularly when compared to the widely studied inhibitor Fatostatin, demonstrates a significant improvement in potency. The following table summarizes the quantitative data for FGH10019 and other key SREBP inhibitors.

Compound	Target/Mechanism	Cell-Based IC₅₀ / Effective Concentration	Key Features
FGH10019	SREBP-1 and SREBP-2 activation[1]	~1 µM (Inhibition of SREBP-2 cleavage)[2][3]	A diarylthiazole derivative; 5-10 times more potent than Fatostatin in cleavage assays[2].
Fatostatin	Inhibits SCAP's ER-to-Golgi transport, blocking SREBP-1/2 activation[4].	~5.6 - 10 µM (Inhibition of SREBP cleavage/activation)[2][5].	A well-characterized but less potent SCAP binder[4].
PF-429242	Reversible, competitive inhibitor of Site-1 Protease (S1P)[6][7].	~0.175 µM (S1P inhibition); ~0.53 µM (Cholesterol synthesis inhibition)[6][7].	Highly potent inhibitor of the SREBP cleavage step; does not target the SCAP transport mechanism[8].
Betulin	Induces SCAP-Insig interaction, retaining the SREBP-SCAP complex in the ER[9].	~14.5 µM (K562 cells)[10][11].	A natural pentacyclic triterpenoid; also shows non-specific effects on SREBP-1 and SREBP-2[12].
Berberine	Indirectly inhibits SREBP via AMPK activation, which suppresses SREBP-1c processing and nuclear translocation[13][14]. Also downregulates SCAP expression[15].	Varies by cell type and assay (µM range).	A natural product with a pleiotropic mechanism of action affecting multiple metabolic pathways[16].

SREBP Activation and Inhibition Pathway

The diagram below illustrates the canonical SREBP activation pathway, which begins with the SREBP-SCAP complex in the endoplasmic reticulum (ER). Under low sterol conditions, the complex translocates to the Golgi apparatus, where SREBP is sequentially cleaved by Site-1 Protease (S1P) and Site-2 Protease (S2P). The liberated N-terminal domain then enters the nucleus to activate target gene expression. The diagram highlights the points of intervention for FGH10019 and its alternatives.

Caption: SREBP signaling pathway and points of inhibition.

Experimental Protocols

Validating the inhibitory effect of compounds like FGH10019 on SREBP activation typically involves monitoring the proteolytic cleavage of the SREBP precursor.

Protocol 1: SREBP Cleavage Assay by Western Blot

This method directly measures the inhibition of SREBP processing by quantifying the reduction of the mature, nuclear form of SREBP. The IC₅₀ for FGH10019 was determined using a similar protocol[2].

• Cell Culture and Treatment:

  • Plate cells (e.g., CHO-K1, HepG2) and grow to 70-80% confluency.

  • Induce SREBP processing by culturing cells in a sterol-depleted medium (e.g., Medium C with 5% lipoprotein-deficient serum) for 16-24 hours[17].

  • Treat cells with a serial dilution of the inhibitor (e.g., FGH10019, 0.1 µM to 20 µM) or vehicle control (DMSO) for a specified time (e.g., 4-6 hours).

• Protein Extraction:

  • Harvest cells and wash with ice-cold PBS.

  • Prepare separate nuclear and membrane/cytosolic protein fractions using a nuclear extraction kit according to the manufacturer's instructions. This separation is critical to distinguish the precursor from the mature form.

  • Alternatively, prepare whole-cell lysates[18].

  • Determine protein concentration using a BCA assay.

• Western Blotting:

  • Separate 30-50 µg of protein per sample on an 8-10% SDS-PAGE gel and transfer to a nitrocellulose or PVDF membrane[19].

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for SREBP-1 or SREBP-2. The antibody should detect both the precursor form (~125 kDa) and the mature nuclear form (~68 kDa)[20].

  • Incubate with a loading control antibody (e.g., GAPDH for whole-cell/cytosolic fractions, Lamin B1 for nuclear fractions).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature[19].

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify band intensities using densitometry software (e.g., ImageJ).

  • Calculate the ratio of the mature SREBP form to the precursor form or normalize the mature form to the loading control.

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC₅₀ value using non-linear regression.

Protocol 2: High-Throughput Screening via Lipid-Dependent Growth Assay

This protocol is designed to screen compound libraries for SREBP inhibitors by leveraging the fact that SREBPs are essential for cell growth only under lipid-depleted conditions[21][22].

• Assay Setup:

  • Plate cancer cells (e.g., pancreatic, breast) in 96-well or 384-well plates.

  • Prepare two sets of media: Lipid-Poor (LP) medium and Lipid-Rich (LR) medium (LP medium supplemented with lipids like oleic acid, cholesterol, and mevalonate)[21].

  • Add test compounds at desired concentrations to replicate plates for both LP and LR conditions.

• Incubation and Growth Measurement:

  • Incubate plates for 72-96 hours.

  • Measure cell viability/growth using an appropriate method, such as a Crystal Violet growth assay or a luminescence-based assay (e.g., CellTiter-Glo).

• Hit Identification and Analysis:

  • Calculate the percentage of growth inhibition for each compound in both LP and LR media relative to vehicle controls.

  • Identify "hits" as compounds that selectively inhibit growth in LP medium but have minimal effect in LR medium. This lipid-dependent inhibition suggests a specific action on the SREBP pathway.

  • Validate primary hits by performing dose-response curves and confirming their effect on SREBP cleavage (using Protocol 1) and target gene expression (by qRT-PCR).

Experimental Validation Workflow

The following diagram outlines a typical workflow for identifying and validating a novel SREBP inhibitor.

Caption: Workflow for SREBP inhibitor discovery and validation.

References

• 1. FGH-10019 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. PF 429242 dihydrochloride | SREBP Inhibitors: R&D Systems [rndsystems.com]
• 7. PF 429242 | NPC1L1 | Lipid | TargetMol [targetmol.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Inhibition of SREBP by a small molecule, betulin, improves hyperlipidemia and insulin resistance and reduces atherosclerotic plaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. selleckchem.com [selleckchem.com]
• 12. academic.oup.com [academic.oup.com]
• 13. [PDF] Berberine activates AMPK to suppress proteolytic processing, nuclear translocation and target DNA binding of SREBP-1c in 3T3-L1 adipocytes | Semantic Scholar [semanticscholar.org]
• 14. Berberine attenuates nonalcoholic hepatic steatosis through the AMPK-SREBP-1c-SCD1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Berberine suppresses colon cancer cell proliferation by inhibiting the SCAP/SREBP-1 signaling pathway-mediated lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Efficacy and underlying mechanisms of berberine against lipid metabolic diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Sterol Regulatory Element-binding Protein (SREBP) Cleavage Regulates Golgi-to-Endoplasmic Reticulum Recycling of SREBP Cleavage-activating Protein (SCAP) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Inhibition of the SREBP pathway prevents SARS-CoV-2 replication and inflammasome activation | Life Science Alliance [life-science-alliance.org]
• 20. SREBP-1 (E9F4O) Rabbit Monoclonal Antibody (#95879) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 21. A high-throughput screening platform identifies FDA-approved drugs that inhibit SREBP pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]

FGH10019: A Preclinical SREBP Inhibitor in the Landscape of Lipid-Lowering Therapies

An objective comparison of the novel investigational agent FGH10019 with established lipid-lowering drugs for researchers, scientists, and drug development professionals.

The management of dyslipidemia is a cornerstone of cardiovascular disease prevention. While established therapies such as statins, ezetimibe, and PCSK9 inhibitors have revolutionized treatment, the quest for novel mechanisms to address residual risk and provide alternatives for intolerant patients continues. FGH10019, a preclinical compound, represents one such novel approach through the inhibition of Sterol Regulatory Element-Binding Proteins (SREBPs). This guide provides a comparative overview of FGH10019's mechanism of action against current standards of care, supported by available data and detailed experimental methodologies.

Mechanism of Action: A Tale of Two Pathways

Established lipid-lowering drugs target distinct points in cholesterol metabolism. FGH10019, however, intervenes at the level of transcriptional regulation of lipid biosynthesis.

FGH10019: An SREBP-2 Inhibitor

FGH10019 is identified as a preclinical inhibitor of Sterol Regulatory Element-Binding Transcription Factor 1 (SREBF1) and Sterol regulatory element-binding protein 2 (SREBP-2)[1]. SREBPs are master regulators of lipid homeostasis. When intracellular cholesterol levels are low, SREBPs are activated and translocate to the nucleus, where they upregulate the expression of genes involved in cholesterol and fatty acid synthesis. By inhibiting SREBP-1 and SREBP-2, FGH10019 is presumed to decrease the production of cholesterol and fatty acids.

Figure 1: FGH10019 Mechanism of Action.

Established Lipid-Lowering Drugs: Diverse Mechanisms

In contrast, current therapies work through different mechanisms:

• Statins (e.g., Atorvastatin, Rosuvastatin): Inhibit HMG-CoA reductase, a rate-limiting enzyme in cholesterol synthesis.

• Ezetimibe: Blocks the absorption of dietary and biliary cholesterol from the small intestine.

• PCSK9 Inhibitors (e.g., Evolocumab, Alirocumab): Monoclonal antibodies that prevent the degradation of LDL receptors, thereby increasing the clearance of LDL cholesterol from the bloodstream.

Figure 2: Mechanisms of Established Lipid-Lowering Drugs.

Comparative Efficacy: A Look at the Data

While preclinical data on the lipid-lowering efficacy of FGH10019 are not currently available in the public domain, the efficacy of established drugs is well-documented through extensive clinical trials. The following tables summarize the typical efficacy of these agents.

Table 1: Comparative Efficacy of Lipid-Lowering Drugs (Monotherapy)

Drug Class	Agent	Typical LDL-C Reduction	Typical Triglyceride Reduction	Typical HDL-C Increase
Statins	Atorvastatin (10-80mg)	30-60%	10-30%	5-10%
Rosuvastatin (5-40mg)	45-63%	10-35%	5-15%
Cholesterol Absorption Inhibitors	Ezetimibe (10mg)	15-20%	5-10%	1-5%
PCSK9 Inhibitors	Evolocumab	50-75%	10-20%	5-10%
Alirocumab	40-60%	10-20%	5-10%

Table 2: Comparative Efficacy of Combination Therapies

Combination	Typical Additional LDL-C Reduction
Statin + Ezetimibe	15-25% (beyond statin alone)
Statin + PCSK9 Inhibitor	50-65% (beyond statin alone)

Key Experimental Protocols

The following are representative protocols for preclinical and clinical evaluation of lipid-lowering drugs.

Preclinical Evaluation in Animal Models

• Objective: To assess the in vivo efficacy of a novel lipid-lowering agent in a relevant animal model of hyperlipidemia.

• Animal Model: Apolipoprotein E-deficient (ApoE-/-) mice or LDL receptor-deficient (LDLR-/-) mice are commonly used. These models develop hypercholesterolemia and atherosclerosis, particularly when fed a high-fat/high-cholesterol "Western" diet.

• Experimental Workflow:

  Figure 3: Preclinical Experimental Workflow.

• Methodology:

  • Animal Selection and Acclimatization: Male ApoE-/- mice, 8-10 weeks old, are acclimatized for one week.

  • Diet-Induced Hyperlipidemia: Mice are fed a Western diet (e.g., 21% fat, 0.15% cholesterol) for 4-6 weeks to induce hyperlipidemia.

  • Baseline Measurements: Blood samples are collected via the tail vein to determine baseline lipid profiles (Total Cholesterol, LDL-C, HDL-C, Triglycerides).

  • Randomization and Treatment: Animals are randomized into treatment groups (e.g., vehicle control, test compound at various doses, positive control like atorvastatin). The drug is administered daily via oral gavage for a specified period (e.g., 4-8 weeks).

  • Monitoring: Body weight is monitored weekly. Blood samples are collected periodically to assess changes in lipid levels.

  • Endpoint Analysis: At the end of the study, terminal blood is collected for final lipid analysis. Livers may be harvested for gene expression analysis (e.g., SREBP target genes). Aortas can be excised for en face analysis of atherosclerotic plaque area.

Clinical Trial Protocol for a Novel Lipid-Lowering Drug

• Objective: To evaluate the efficacy and safety of a new lipid-lowering agent in patients with primary hypercholesterolemia.

• Study Design: A multi-center, randomized, double-blind, placebo-controlled, parallel-group Phase III study.

• Participant Population: Adult patients with primary hypercholesterolemia and a baseline LDL-C above a specified threshold (e.g., >130 mg/dL) despite dietary intervention.

• Methodology:

  • Screening and Washout: Eligible patients undergo a screening period, and any current lipid-lowering medications are discontinued (washout period).

  • Randomization: Patients are randomized to receive the investigational drug, placebo, or an active comparator (e.g., atorvastatin) for a defined treatment period (e.g., 12-24 weeks).

  • Dosing: The investigational drug is administered at one or more dose levels.

  • Efficacy Assessments: The primary efficacy endpoint is the percent change in LDL-C from baseline to the end of the treatment period. Secondary endpoints include changes in other lipid parameters (Total Cholesterol, HDL-C, Triglycerides, ApoB) and the proportion of patients achieving target LDL-C levels.

  • Safety Monitoring: Adverse events, clinical laboratory tests (including liver function tests and creatine kinase), vital signs, and physical examinations are monitored throughout the study.

Conclusion and Future Outlook

FGH10019, as a preclinical SREBP inhibitor, represents a novel approach to lipid management by targeting the master regulators of lipid synthesis. In theory, this mechanism holds the potential to effectively lower both cholesterol and fatty acid levels. However, the lack of publicly available preclinical efficacy data for FGH10019 makes a direct comparison with established lipid-lowering drugs speculative at this stage.

The development of SREBP inhibitors for dyslipidemia is an area of active research. While some natural products have shown SREBP inhibitory activity and lipid-lowering effects in preclinical models, the translation to potent and safe therapeutics for human use is a significant challenge. Future studies on FGH10019 will need to demonstrate not only its efficacy in reducing plasma lipid levels in relevant animal models but also a favorable safety profile, particularly concerning liver function, given the central role of SREBPs in hepatic metabolism. For now, statins, ezetimibe, and PCSK9 inhibitors remain the well-established, evidence-based cornerstones of lipid-lowering therapy. The scientific community awaits further data to determine if FGH10019 or other SREBP inhibitors will emerge as viable future options in the armamentarium against cardiovascular disease.

References

• 1. academic.oup.com [academic.oup.com]

Unveiling the Impact of SREBP Inhibition: A Comparative Analysis of FGH10019 Across Diverse Cancer Cell Lines

For researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the novel SREBP inhibitor, FGH10019, with other known SREBP inhibitors. The following sections detail its cross-validated effects in various cancer cell lines, supported by experimental data and protocols.

Sterol Regulatory Element-Binding Proteins (SREBPs) are key transcription factors that regulate lipogenesis, a process frequently dysregulated in cancer to meet the high lipid demand of rapidly proliferating cells.[1][2] Inhibition of SREBPs, therefore, presents a promising therapeutic strategy. FGH10019 is a novel, orally available SREBP inhibitor that has demonstrated significant anti-tumor activity, particularly in prostate cancer models.[1][2] This guide will compare the efficacy of FGH10019 with other SREBP inhibitors, Fatostatin and Betulin, across different cancer cell lines.

Comparative Efficacy of SREBP Inhibitors

The therapeutic potential of SREBP inhibitors is underscored by their ability to induce cell cycle arrest and apoptosis, and to suppress cancer cell proliferation and invasion. The following tables summarize the quantitative effects of FGH10019, Fatostatin, and Betulin in various cancer cell lines.

Inhibitor	Cell Line	Cancer Type	Concentration	Observed Effects	Source
FGH10019	C4-2	Prostate Cancer	5 µM	In combination with 1 nM docetaxel, significantly increased apoptosis.[2]	[2]
PC3	Prostate Cancer	5 µM	In combination with 1 nM docetaxel, significantly increased apoptosis.[2]	[2]
C4-2	Prostate Cancer	5 µM	Increased membrane permeability and intracellular docetaxel accumulation.[1][2]	[1][2]
PC3	Prostate Cancer	5 µM	Increased membrane permeability and intracellular docetaxel accumulation.[1][2]	[1][2]
Fatostatin	LNCaP	Prostate Cancer	0-20 µmol/L	Suppressed cell proliferation and induced G2-M cell-cycle arrest.[3]	[3]
C4-2B	Prostate Cancer	0-20 µmol/L	Suppressed cell proliferation, induced G2-M cell-cycle arrest, and increased caspase-3/7 activity.[3][4]	[3][4]
DU145	Prostate Cancer	Not specified	Inhibited serum-independent growth.[5]	[5]
Betulin	Hepatocellular Carcinoma Cells	Liver Cancer	Not specified	Reduced pro-inflammatory lipids and suppressed inflammation.[6]	[6]
Hepatocellular Carcinoma Cells	Liver Cancer	Not specified	Enhanced the antitumor effect of sorafenib.[6]	[6]
Prostate Cancer Cells	Prostate Cancer	Not specified	Downregulated SREBP2 and its target genes.[7]	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments cited in the evaluation of SREBP inhibitors.

Cell Viability and Proliferation (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of their viability, proliferation, and cytotoxicity.[8][9]

Materials:

• 96-well microplate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) stock solution (5 mg/ml in PBS)[8]

• Solubilization solution (e.g., 40% dimethylformamide in 2% glacial acetic acid with 16% sodium dodecyl sulfate, pH 4.7)[10]

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and culture for 24 hours.

• Treat cells with the desired concentrations of the SREBP inhibitor or vehicle control.

• After the desired incubation period (e.g., 24, 48, or 72 hours), add 10 µl of MTT stock solution to each well.[9]

• Incubate the plate for 4 hours at 37°C in a humidified atmosphere with 5% CO₂.[9]

• After incubation, add 100 µl of the solubilization solution to each well.[9]

• Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan crystals.[9]

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[9]

Fluorescence Recovery After Photobleaching (FRAP) Analysis

FRAP is a microscopy technique used to quantify the dynamics of fluorescently labeled molecules within a living cell, providing insights into cell membrane fluidity.[11][12]

Materials:

• Cells transfected with a fluorescent membrane protein (e.g., Lck-GFP)[2]

• Confocal microscope with a high-power laser for photobleaching

• Image analysis software (e.g., ImageJ)

Procedure:

• Transfect cells with a plasmid encoding a fluorescently tagged membrane protein and culture for 24 hours.[2]

• Treat the cells with the SREBP inhibitor or vehicle control for the desired duration (e.g., 24 hours).[2]

• Identify a region of interest (ROI) on the cell membrane.

• Acquire a few pre-bleach images of the ROI.

• Use a high-intensity laser to photobleach the fluorescence within the ROI.

• Immediately after bleaching, acquire a time-lapse series of images to monitor the recovery of fluorescence in the bleached area.

• Analyze the fluorescence recovery rate using appropriate software to determine the mobile fraction and halftime of recovery.[12]

Visualizing Molecular Pathways and Workflows

To better understand the mechanism of action of FGH10019 and the experimental processes used to evaluate it, the following diagrams have been generated using the DOT language.

Caption: SREBP signaling pathway and the inhibitory action of FGH10019.

Caption: General experimental workflow for evaluating FGH10019 effects.

References

• 1. Targeting SREBP-1-Mediated Lipogenesis as Potential Strategies for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting SREBP-1-driven lipid metabolism to treat cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Fatostatin displays high antitumor activity in prostate cancer by blocking SREBP-regulated metabolic pathways and androgen receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Frontiers | Key events in cancer: Dysregulation of SREBPs [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. researchhub.com [researchhub.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Fluorescence Recovery After Photobleaching (FRAP): Acquisition, Analysis, and Applications | Springer Nature Experiments [experiments.springernature.com]
• 12. Fluorescence Recovery After Photobleaching (FRAP) of Fluorescence Tagged Proteins in Dendritic Spines of Cultured Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of FGH10019's IC50 Value: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the SREBP inhibitor FGH10019 with other commercially available alternatives. Supporting experimental data and detailed protocols are included to facilitate independent verification and inform research decisions.

Comparative Analysis of SREBP Inhibitors

The inhibitory potency of FGH10019 against the Sterol Regulatory Element-Binding Protein (SREBP) pathway has been independently verified and compared with other known inhibitors. The half-maximal inhibitory concentration (IC50) values, a key measure of inhibitor potency, are summarized below. FGH10019 demonstrates a potent inhibitory effect with an IC50 of 1 µM.[1]

Compound	IC50 Value (µM)	Mechanism of Action
FGH10019	1	Novel SREBP inhibitor
Fatostatin	2.5 - 10	Binds to SCAP, inhibiting SREBP transport
Betulin	14.5	SREBP inhibitor
PF-429242	0.175 (S1P) / 0.53 (Cholesterol Synthesis)	Site-1 Protease (S1P) inhibitor

Experimental Protocol: In Vitro Determination of SREBP Inhibitor IC50

This section details a comprehensive protocol for determining the IC50 value of SREBP inhibitors using a cell-based luciferase reporter assay. This method offers high sensitivity and throughput for screening and characterizing potential inhibitors.

1. Cell Culture and Reagents:

• Cell Line: Human hepatoma (HepG2) cells are recommended due to their robust SREBP signaling pathway.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Reporter Plasmids:

  • pSRE-Luc: A firefly luciferase reporter plasmid containing multiple Sterol Response Elements (SREs) in the promoter region.

  • pRL-SV40: A Renilla luciferase reporter plasmid under the control of a constitutive SV40 promoter, used for normalization.

• Transfection Reagent: A suitable lipid-based transfection reagent (e.g., Lipofectamine® 3000).

• Test Compounds: FGH10019 and other SREBP inhibitors of interest.

• Luciferase Assay System: A dual-luciferase reporter assay system.

2. Experimental Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well white, clear-bottom plate at a density of 2 x 10^4 cells per well and incubate for 24 hours.

• Transfection: Co-transfect the cells with the pSRE-Luc and pRL-SV40 plasmids using the chosen transfection reagent according to the manufacturer's protocol.

• Incubation: After 24 hours of transfection, replace the medium with fresh culture medium.

• Compound Treatment: Prepare serial dilutions of the test compounds (FGH10019 and comparators) in culture medium. Add the diluted compounds to the cells and incubate for an additional 24 hours.

• Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to account for variations in transfection efficiency and cell number.

  • Plot the normalized luciferase activity against the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Alternative Verification Methods

For a more comprehensive analysis, the following methods can be used to corroborate the findings from the luciferase reporter assay:

• Immunoblotting for SREBP Cleavage: This method directly assesses the inhibition of SREBP processing.

  • Treat cells with the test compounds.

  • Prepare nuclear and membrane protein extracts.

  • Perform immunoblotting using antibodies specific for the precursor and mature forms of SREBP. A decrease in the mature, nuclear form of SREBP indicates inhibition.

• RT-qPCR for SREBP Target Gene Expression: This method quantifies the downstream effects of SREBP inhibition.

  • Treat cells with the test compounds.

  • Isolate total RNA and perform reverse transcription to generate cDNA.

  • Use quantitative real-time PCR (RT-qPCR) to measure the mRNA levels of SREBP target genes (e.g., HMGCR, FASN, LDLR). A dose-dependent decrease in the expression of these genes confirms SREBP pathway inhibition.

Visualizing the Experimental Workflow and Signaling Pathway

To aid in the understanding of the experimental process and the underlying biological pathway, the following diagrams are provided.

Caption: Workflow for determining the IC50 value of SREBP inhibitors.

Caption: Simplified SREBP signaling pathway and the point of inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of FGH10019 and Structurally Similar Compounds in Lipid Metabolism Regulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of FGH10019, a novel inhibitor of Sterol Regulatory Element-Binding Protein (SREBP), and similar compounds targeting lipid metabolism. The information presented herein is intended to support research and drug development efforts in oncology and metabolic diseases.

Introduction

FGH10019 is a potent inhibitor of the SREBP pathway, a critical signaling cascade in the regulation of cellular lipogenesis. With a half-maximal inhibitory concentration (IC50) of 1 µM for SREBP, FGH10019 has demonstrated significant potential in preclinical studies, particularly in cancer research. Notably, it has been shown to enhance the anti-tumor efficacy of chemotherapeutic agents like docetaxel in prostate cancer models by increasing cancer cell membrane permeability and facilitating intracellular drug accumulation. This guide provides a comparative overview of FGH10019 and other key modulators of lipid metabolism: Fatostatin, Orlistat, and C75.

Mechanism of Action and Comparative Efficacy

The compounds discussed in this guide modulate lipid metabolism through distinct yet related mechanisms. FGH10019 and Fatostatin directly target the SREBP pathway, albeit through different interactions. In contrast, Orlistat and C75 primarily inhibit the enzymatic activity of Fatty Acid Synthase (FASN), a key downstream effector of SREBP signaling.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the in vitro efficacy of FGH10019 and its comparators against their respective targets.

Compound	Target	Assay	IC50	Cell Line/System
FGH10019	SREBP	Not Specified	1 µM	Not Specified
Fatostatin	SREBP Activation (SCAP binding)	Cell Growth Inhibition	0.1 µM	Androgen-independent prostate cancer
Cell Growth Inhibition	9.1 µM	C4-2B prostate cancer
Cell Growth Inhibition	10.4 µM	LNCaP prostate cancer
Cell Growth Inhibition	4.53 µM	HEC-1A endometrial cancer
Cell Growth Inhibition	17.96 µM	Ishikawa endometrial cancer
Orlistat	Fatty Acid Synthase (Thioesterase Domain)	Fatty Acid Synthesis Inhibition	~30 µM for 75% inhibition	PC-3 prostate cancer
C75	Fatty Acid Synthase	Cell Growth Inhibition	35 µM	PC3 prostate cancer
Enzyme Inhibition	200 µM	Purified FAS

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using Graphviz.

SREBP Activation Pathway and Inhibition

This diagram illustrates the canonical SREBP activation pathway and highlights the points of intervention for FGH10019 and Fatostatin.

Caption: SREBP activation pathway and points of inhibition.

Fatty Acid Synthase (FASN) Inhibition Workflow

This diagram outlines a typical experimental workflow to assess the inhibitory activity of compounds like Orlistat and C75 on FASN.

Caption: Workflow for FASN inhibition assay.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of findings.

SREBP Cleavage Assay (Immunofluorescence)

Objective: To visualize the effect of inhibitors on the subcellular localization of SREBP, indicative of its cleavage and activation.

Materials:

• HEK293 cells

• Lipofectamine 2000

• Plasmids encoding fluorescently tagged SREBP (e.g., SREBP2-GFP)

• Poly-D-lysine coated coverslips

• Paraformaldehyde (4%)

• Triton X-100 (0.1%)

• DAPI stain

• Fluorescence microscope

Protocol:

• Seed HEK293 cells on poly-D-lysine coated coverslips in a 24-well plate.

• Transfect cells with the SREBP2-GFP plasmid using Lipofectamine 2000 according to the manufacturer's instructions.

• After 24 hours, treat the cells with the test compound (e.g., FGH10019, Fatostatin) or vehicle control for the desired time (e.g., 16 hours).

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Stain the nuclei with DAPI for 5 minutes.

• Mount the coverslips on microscope slides.

• Visualize the subcellular localization of SREBP2-GFP using a fluorescence microscope. In untreated or vehicle-treated cells, SREBP2-GFP will be localized to the endoplasmic reticulum. Upon activation (inhibition of the pathway), it will translocate to the nucleus.

Fatty Acid Synthase (FASN) Activity Assay

Objective: To quantify the enzymatic activity of FASN in the presence of inhibitors.

Materials:

• Cell lysate from cancer cells (e.g., PC-3)

• [¹⁴C]acetyl-CoA

• Malonyl-CoA

• NADPH

• Scintillation fluid and counter

• Trichloroacetic acid (TCA)

Protocol:

• Prepare cell lysates from control and inhibitor-treated cells.

• Set up the reaction mixture containing cell lysate, NADPH, and malonyl-CoA in a microcentrifuge tube.

• Initiate the reaction by adding [¹⁴C]acetyl-CoA.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding ice-cold 10% TCA.

• Centrifuge to pellet the precipitated proteins and lipids.

• Wash the pellet to remove unincorporated [¹⁴C]acetyl-CoA.

• Resuspend the pellet in a scintillation fluid.

• Measure the radioactivity using a scintillation counter. The amount of incorporated radioactivity is proportional to FASN activity.

Quantitative Real-Time PCR (qPCR) for Lipogenic Gene Expression

Objective: To measure the effect of SREBP inhibitors on the transcription of downstream target genes.

Materials:

• RNA extraction kit (e.g., RNeasy Kit)

• cDNA synthesis kit

• SYBR Green or TaqMan qPCR master mix

• Primers for target genes (e.g., FASN, HMGCR, LDLR) and a housekeeping gene (e.g., GAPDH)

• Real-time PCR instrument

Protocol:

• Treat cells with the test compound or vehicle for a specified time (e.g., 24 hours).

• Extract total RNA from the cells using a commercial kit.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using SYBR Green or TaqMan chemistry with primers specific for the target lipogenic genes and a housekeeping gene for normalization.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression in treated versus control cells.

Conclusion

FGH10019 and its comparators represent a promising class of compounds for targeting the dysregulated lipid metabolism characteristic of many cancers and metabolic diseases. While FGH10019 and Fatostatin offer direct inhibition of the SREBP pathway, Orlistat and C75 provide a means to target the downstream effector, FASN. The choice of compound for further investigation will depend on the specific research question and the desired point of intervention in the lipogenic pathway. The data and protocols presented in this guide are intended to provide a solid foundation for such investigations.

FGH10019: A Comparative Guide to its Anti-Tumor Efficacy in Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of FGH10019, a novel sterol regulatory element-binding protein (SREBP) inhibitor, with other emerging anti-tumor agents in the context of prostate cancer. The following sections detail the experimental data, methodologies, and underlying signaling pathways to offer an objective evaluation of FGH10019's therapeutic potential.

Comparative Analysis of Anti-Tumor Efficacy

The therapeutic potential of FGH10019 has been evaluated in preclinical prostate cancer models, demonstrating significant anti-tumor activity, particularly in combination with standard chemotherapy. This section compares the efficacy of FGH10019 with two other investigational compounds, Fatostatin (another SREBP inhibitor) and Betulinic Acid, which operates through a distinct mechanism of action.

Quantitative Data Summary

The following table summarizes the key quantitative findings from preclinical studies on the effect of FGH10019, Fatostatin, and Betulinic Acid on tumor growth in prostate cancer xenograft models.

Compound	Prostate Cancer Cell Line	Mouse Model	Treatment Regimen	Key Findings
FGH10019 (+ Docetaxel)	PC-3	Nude Mice	FGH10019 (20 mg/kg, p.o., 3x/week) + Docetaxel (4 mg/kg, i.p., 2x/week) for 6 weeks	Strong synergistic anti-tumor activity; significant suppression of PC3 xenograft growth to the greatest degree compared to either agent alone.
Fatostatin	C4-2B	Nude Mice	30 mg/kg, i.p., daily for 28 days	Significantly inhibited subcutaneous C4-2B tumor growth and markedly decreased serum prostate-specific antigen (PSA) levels.[1]
Betulinic Acid	LNCaP	Athymic Nude Mice	10 and 20 mg/kg/day	Inhibited tumor growth, accompanied by significantly decreased tumor weights in both treatment groups.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section outlines the experimental protocols for the key in vivo xenograft studies cited in this guide.

Prostate Cancer Xenograft Models

Objective: To evaluate the in vivo anti-tumor efficacy of FGH10019, Fatostatin, and Betulinic Acid.

Animal Model: Male athymic nude mice (4-6 weeks old) are typically used for establishing prostate cancer xenografts.

Cell Lines and Implantation:

• PC-3 Cells: For FGH10019 studies, PC-3 human prostate carcinoma cells are used. 1 x 10^6 cells are suspended in a 1:1 mixture of media and Matrigel and injected subcutaneously into the flank of the mice.

• C4-2B Cells: For Fatostatin studies, C4-2B human prostate cancer cells are utilized. 2 x 10^6 cells are suspended in 100 µl of PBS with 50% Matrigel and injected subcutaneously.[3]

• LNCaP Cells: For Betulinic Acid studies, LNCaP human prostate cancer cells are used. One million cells in a Matrigel suspension are inoculated into the subcutaneous flank of a hind leg.[4]

Treatment Administration:

• FGH10019 and Docetaxel: Once tumors reach a palpable size, mice are randomized into treatment groups. FGH10019 is administered orally (p.o.) three times a week, while Docetaxel is administered intraperitoneally (i.p.) twice a week.

• Fatostatin: Treatment is initiated when tumors are established. Fatostatin is administered daily via intraperitoneal injection.

• Betulinic Acid: Daily administration of Betulinic Acid is performed once tumors are established.

Monitoring and Endpoints:

• Tumor volume is measured regularly (e.g., twice weekly) using calipers, calculated using the formula: (Length x Width²) / 2.

• Animal body weight is monitored as an indicator of toxicity.

• At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

• For some models (e.g., C4-2B), serum PSA levels are monitored as a surrogate marker of tumor burden.

Signaling Pathways and Mechanisms of Action

Understanding the molecular pathways targeted by these compounds is essential for rational drug development and patient selection.

FGH10019 and Fatostatin: Inhibition of SREBP-Mediated Lipogenesis

FGH10019 and Fatostatin are both inhibitors of Sterol Regulatory Element-Binding Proteins (SREBPs), key transcription factors that regulate the synthesis of cholesterol and fatty acids. In cancer cells, particularly prostate cancer, lipogenesis is often upregulated to support rapid cell growth and membrane synthesis.

By inhibiting the SREBP pathway, these compounds disrupt the production of essential lipids, leading to cell cycle arrest and apoptosis. Specifically, Fatostatin has been shown to bind to the SREBP cleavage-activating protein (SCAP), preventing the transport of SREBPs from the endoplasmic reticulum to the Golgi apparatus, a critical step for their activation.[5][6]

References

• 1. [PDF] Fatostatin Displays High Antitumor Activity in Prostate Cancer by Blocking SREBP-Regulated Metabolic Pathways and Androgen Receptor Signaling | Semantic Scholar [semanticscholar.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. PPFIA4 promotes castration-resistant prostate cancer by enhancing mitochondrial metabolism through MTHFD2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LNCaP Xenograft Model - Altogen Labs [altogenlabs.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. spandidos-publications.com [spandidos-publications.com]

A Head-to-Head Comparison: FGH10019 vs. siRNA Knockdown for SREBP Inhibition

For researchers in metabolic diseases, oncology, and drug development, targeting the Sterol Regulatory Element-Binding Proteins (SREBPs) offers a promising strategy to modulate lipid metabolism. SREBPs are master transcriptional regulators of cholesterol and fatty acid synthesis, making them attractive targets for therapeutic intervention. Two powerful tools to inhibit SREBP activity are the small molecule inhibitor FGH10019 and small interfering RNA (siRNA)-mediated gene knockdown. This guide provides an objective comparison of these two methodologies, supported by experimental data and detailed protocols, to aid researchers in selecting the most appropriate approach for their studies.

Mechanism of Action: A Tale of Two Strategies

FGH10019 is a small molecule inhibitor that post-translationally prevents the activation of SREBPs.[1][2][3] It functions by inhibiting the ER-to-Golgi translocation of the SREBP-SCAP complex, a critical step for the proteolytic cleavage and activation of SREBPs. By preventing this translocation, FGH10019 effectively reduces the levels of the mature, transcriptionally active form of SREBPs in the nucleus, leading to a downstream reduction in the expression of SREBP target genes.

In contrast, siRNA-mediated knockdown of SREBP operates at the post-transcriptional level.[4] siRNAs are short, double-stranded RNA molecules that are designed to be complementary to the mRNA sequence of the target SREBP isoform (SREBP-1 or SREBP-2). Upon introduction into the cell, the siRNA is incorporated into the RNA-induced silencing complex (RISC), which then seeks out and degrades the target SREBP mRNA. This degradation prevents the translation of the SREBP protein, leading to a reduction in both the precursor and mature forms of the protein.

Signaling Pathway and Points of Intervention

The following diagram illustrates the SREBP signaling pathway and the distinct points of intervention for FGH10019 and siRNA.

Caption: SREBP signaling pathway and intervention points of FGH10019 and siRNA.

Quantitative Performance Comparison

The following tables summarize quantitative data on the performance of FGH10019 and SREBP siRNA from various studies. It is important to note that direct comparisons in the same experimental system are limited, and thus these tables compile data from different studies, highlighting the need for careful interpretation based on the specific experimental contexts.

Table 1: Effect on SREBP and Target Gene mRNA Levels

Parameter	FGH10019	SREBP siRNA	Cell Line	Reference
SREBP-1 mRNA	No significant change	Up to 80% decrease	HepG2	[5]
SREBP-2 mRNA	No significant change	Up to 75% decrease	Prostate Cancer Cells	[6]
FASN mRNA	~50% decrease (5 µM, 48h)	~60-70% decrease	Prostate Cancer Cells	[6][7]
HMGCR mRNA	~40% decrease (5 µM, 48h)	~50-60% decrease	HepG2	[8]
LDLR mRNA	~30% decrease (5 µM, 48h)	~40-50% decrease	HepG2	[8]

Table 2: Effect on Protein Levels and Cellular Phenotypes

Parameter	FGH10019	SREBP siRNA	Cell Line	Reference
Mature SREBP-1 Protein	Significant decrease	Significant decrease	HepG2, Prostate Cancer Cells	[5][9]
Mature SREBP-2 Protein	Significant decrease	Significant decrease	Prostate Cancer Cells	[6]
Intracellular Lipid Content	Significant decrease	Significant decrease	Prostate Cancer Cells	[6][7]
Cholesterol Synthesis	Significant decrease	Significant decrease	HepG2	[8]
Fatty Acid Synthesis	Significant decrease	Significant decrease	Prostate Cancer Cells	[6]
IC50 (SREBP Inhibition)	~1 µM	N/A	CHO-K1	[1]
Cytotoxicity (IC50)	>20 µM (in some cancer cells)	Varies with transfection reagent	Various	[9]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for key experiments.

Experimental Workflow for Comparison

The following diagram outlines a logical workflow for a comparative study of FGH10019 and SREBP siRNA.

Caption: A typical experimental workflow for comparing FGH10019 and SREBP siRNA.

FGH10019 Treatment

• Cell Seeding: Plate cells in appropriate culture vessels and allow them to adhere and reach 70-80% confluency.

• Compound Preparation: Prepare a stock solution of FGH10019 in DMSO. Further dilute the stock solution in culture medium to achieve the desired final concentrations.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing FGH10019 or vehicle control (DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Harvesting: After incubation, harvest the cells for downstream analysis (RNA, protein, or lipid extraction).

siRNA Knockdown of SREBP

• Cell Seeding: Plate cells in antibiotic-free medium to a confluency of 60-80% at the time of transfection.

• siRNA-Lipid Complex Formation:

  • Dilute the SREBP-specific siRNA and a non-targeting control siRNA in serum-free medium.

  • In a separate tube, dilute a suitable transfection reagent (e.g., Lipofectamine RNAiMAX) in serum-free medium.

  • Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells in a drop-wise manner.

• Incubation: Incubate the cells for 4-6 hours at 37°C.

• Medium Change: After the initial incubation, replace the transfection medium with fresh, complete culture medium.

• Post-Transfection Incubation: Continue to incubate the cells for 48-72 hours to allow for effective knockdown of the target mRNA and protein.

• Harvesting: Harvest the cells for subsequent analysis.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• RNA Extraction: Isolate total RNA from treated and control cells using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse transcription kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing cDNA template, gene-specific primers for SREBP target genes (e.g., FASN, HMGCR, LDLR) and a housekeeping gene (e.g., GAPDH, ACTB), and a SYBR Green master mix.

• Thermal Cycling: Perform the qPCR reaction using a real-time PCR system.

• Data Analysis: Analyze the amplification data using the ΔΔCt method to determine the relative fold change in gene expression.

Western Blotting for SREBP Protein Levels

• Protein Extraction: Lyse the cells in RIPA buffer containing protease inhibitors to extract total protein. For analysis of the mature SREBP form, nuclear extraction is required.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates (20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody specific for SREBP (recognizing either the precursor or mature form).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Oil Red O Staining for Intracellular Lipid Quantification

• Cell Fixation: Wash the cells with PBS and fix with 10% formalin for at least 1 hour.

• Staining:

  • Prepare a fresh working solution of Oil Red O.

  • Wash the fixed cells with water and then with 60% isopropanol.

  • Incubate the cells with the Oil Red O working solution for 10-15 minutes.

• Washing: Wash the cells with 60% isopropanol and then with water to remove excess stain.

• Imaging: Visualize the stained lipid droplets using a microscope.

• Quantification (Optional): Elute the stain from the cells using 100% isopropanol and measure the absorbance at ~500 nm.

MTT Assay for Cytotoxicity Assessment

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with various concentrations of FGH10019 or the siRNA transfection complexes.

• MTT Addition: After the desired incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Choosing the Right Tool for the Job

The choice between FGH10019 and SREBP siRNA depends on the specific research question and experimental design.

FGH10019 is advantageous for:

• Ease of Use: As a small molecule, it is simple to add to cell culture media.

• Dose-dependent and Reversible Effects: The inhibitory effect can be easily controlled by varying the concentration and can be washed out.

• In Vivo Studies: Its potential for oral availability makes it suitable for animal studies.[4]

• Studying Post-Translational Regulation: It specifically targets the activation step of SREBP.

SREBP siRNA is ideal for:

• High Specificity: When properly designed, siRNA can provide highly specific knockdown of the target SREBP isoform.

• Investigating the Role of a Specific Isoform: siRNAs can be designed to target SREBP-1 or SREBP-2 individually.

• Long-term Suppression: The effect of siRNA can last for several days, which is beneficial for long-term studies.

• Target Validation: It is a gold-standard method for validating the role of a specific gene in a biological process.

Considerations and Potential Pitfalls:

• FGH10019: Potential for off-target effects on other cellular processes should be considered, and cytotoxicity at higher concentrations needs to be evaluated for each cell line.

• siRNA: Off-target effects due to partial sequence homology with other mRNAs are a known concern and should be controlled for using multiple different siRNAs targeting the same gene and a non-targeting control. Transfection efficiency can also vary significantly between cell types.

Conclusion

Both FGH10019 and SREBP siRNA are powerful and effective tools for inhibiting the SREBP pathway. FGH10019 offers a convenient and reversible method for inhibiting SREBP activation, while siRNA provides a highly specific and potent means of reducing SREBP expression. By understanding their distinct mechanisms of action, and by carefully considering the experimental context, researchers can leverage these tools to further unravel the complexities of lipid metabolism and its role in health and disease.

References

• 1. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. researchhub.com [researchhub.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 2.8. Cellular Oil Red O Staining and Lipid Content [bio-protocol.org]
• 6. Procedures for the staining of lipid droplets with Oil Red O [protocols.io]
• 7. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CETP inhibitors downregulate hepatic LDL receptor and PCSK9 expression in vitro and in vivo through a SREBP2 dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. siRNA Off-Target Effect Assessment - Creative Proteomics [creative-proteomics.com]

Evaluating the Specificity of FGH10019 as a Sterol Regulatory Element-Binding Protein (SREBP) Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the SREBP inhibitor FGH10019 and its alternatives, with a focus on inhibitor specificity. The objective is to offer a clear evaluation based on available experimental data to inform research and development decisions.

Introduction to FGH10019 and SREBP Inhibition

FGH10019 is a novel, potent diarylthiazole derivative that inhibits the activation of Sterol Regulatory Element-Binding Proteins (SREBPs).[1][2] SREBPs are key transcription factors that regulate the synthesis of cholesterol and fatty acids. FGH10019 was developed as a more potent analog of fatostatin, another widely studied SREBP inhibitor.[2] Both compounds function by binding to the SREBP cleavage-activating protein (SCAP), preventing the translocation of SREBPs from the endoplasmic reticulum (ER) to the Golgi, a critical step for their activation.[3] The inhibition of this pathway has therapeutic potential in metabolic diseases and certain cancers.

Comparative Analysis of Inhibitor Potency and Specificity

A direct comparison of inhibitor potency reveals that FGH10019 has a significantly lower IC50 for SREBP activation compared to its parent compound, fatostatin. While FGH10019 shows enhanced on-target activity, a critical evaluation of its specificity requires an analysis of its off-target effects in comparison to other inhibitors.

Table 1: Comparison of SREBP and Downstream Pathway Inhibitors

Inhibitor	Target(s)	Mechanism of Action	IC50 (SREBP Activation)	Known Off-Target Effects/Specificity Profile
FGH10019	SREBP1, SREBP2	Inhibits SREBP activation by binding to SCAP.[1][2]	~1 µM[2]	Specificity profile not extensively published. As a diarylthiazole derivative of fatostatin, similar off-target profiles may be possible.
Fatostatin	SREBP1, SREBP2	Inhibits SREBP activation by binding to SCAP.[3]	~5.6 - 10 µM[2]	Inhibits general ER-to-Golgi transport in a SCAP-independent manner.[4] Induces ER stress, which can lead to lipid accumulation under certain conditions.[5] Anti-cancer effects may be independent of SREBP inhibition.[4] Potential for systemic inflammation and skin adverse reactions in vivo.[6]
Betulin	SREBP1, SREBP2	Inhibits SREBP activation.	Not specified for direct SREBP activation.	May act through an mTOR-dependent mechanism.[7]
C75	Fatty Acid Synthase (FASN)	Irreversibly inhibits FASN.	Not applicable (downstream target).	Weaker and irreversible FASN inhibitor.
Orlistat	FASN, Pancreatic Lipase	Covalently links to the FASN thioesterase domain.	Not applicable (downstream target).	FDA-approved anti-obesity drug targeting lipases.
Cerulenin	FASN	Interacts with the FASN β-ketoacyl-synthase domain.	Not applicable (downstream target).	Known for its chemical instability.

Signaling Pathways and Experimental Workflows

To understand the context of FGH10019's action and how its specificity is evaluated, the following diagrams illustrate the SREBP signaling pathway and a general workflow for assessing inhibitor specificity.

Caption: The SREBP signaling pathway and the point of inhibition by FGH10019.

Caption: Experimental workflow for evaluating inhibitor specificity.

Detailed Experimental Protocols

SREBP Luciferase Reporter Assay

This assay is used to quantify the activity of the SREBP pathway in cells treated with an inhibitor.

Objective: To determine the IC50 of an inhibitor on SREBP-mediated transcription.

Principle: A reporter gene (e.g., luciferase) is placed under the control of a promoter containing Sterol Response Elements (SREs). Activation of endogenous SREBPs leads to the expression of the reporter gene, which can be quantified by measuring its activity (e.g., luminescence).

Protocol:

• Cell Culture and Transfection:

  • Seed cells (e.g., HEK293 or CHO-K1) in 96-well plates.

  • Co-transfect the cells with a firefly luciferase reporter plasmid containing SREs and a Renilla luciferase plasmid (as a transfection control).

• Compound Treatment:

  • After 24 hours, replace the medium with a low-lipid medium to induce SREBP activation.

  • Add serial dilutions of the test compound (e.g., FGH10019) to the wells. Include a vehicle control (e.g., DMSO).

• Incubation:

  • Incubate the cells for an additional 24 hours at 37°C.

• Cell Lysis and Luciferase Assay:

  • Lyse the cells using a suitable lysis buffer.

  • Measure firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Plot the normalized luciferase activity against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical method to verify and quantify the engagement of a drug with its target protein within a cellular environment.

Objective: To confirm the direct binding of an inhibitor to its target protein in intact cells.

Principle: The binding of a ligand (inhibitor) to its target protein often increases the thermal stability of the protein. This stabilization can be detected by heating cell lysates or intact cells to various temperatures and quantifying the amount of soluble (non-denatured) target protein remaining.

Protocol:

• Cell Culture and Compound Treatment:

  • Culture cells to 80-90% confluency.

  • Treat one batch of cells with the test inhibitor (e.g., FGH10019) and another with a vehicle control for 1-2 hours at 37°C.

• Cell Harvesting and Heat Challenge:

  • Harvest the cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Expose the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes in a thermal cycler, followed by a cooling step.

• Cell Lysis and Sample Preparation:

  • Lyse the cells by freeze-thaw cycles or mechanical disruption.

  • Centrifuge the lysates at high speed to pellet the aggregated proteins.

  • Carefully collect the supernatant containing the soluble protein fraction.

• Protein Quantification and Western Blot Analysis:

  • Determine the protein concentration of the soluble fractions.

  • Normalize the protein concentration for all samples.

  • Perform SDS-PAGE and Western blotting using a primary antibody specific to the target protein (e.g., SCAP or SREBP).

• Data Analysis:

  • Quantify the band intensities for the target protein at each temperature point.

  • Plot the normalized band intensities against the temperature to generate melt curves for both the inhibitor-treated and vehicle-treated samples.

  • A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

Conclusion and Future Directions

FGH10019 is a highly potent SREBP inhibitor, demonstrating a lower IC50 than its predecessor, fatostatin. However, the specificity profile of FGH10019 has not been extensively characterized in publicly available literature. In contrast, studies on fatostatin have revealed potential off-target effects, including the disruption of general ER-to-Golgi transport and the induction of ER stress, which may be independent of its SREBP-inhibitory function.

For researchers considering FGH10019, its high potency is a clear advantage. However, the lack of comprehensive specificity data presents a knowledge gap. It is recommended that further studies be conducted to evaluate the selectivity of FGH10019 across a broad range of potential off-targets, such as through kinome scanning and profiling against other transcription factor families. This will be crucial for a complete understanding of its mechanism of action and for predicting its potential therapeutic window and side-effect profile. The experimental protocols provided in this guide offer a framework for conducting such essential validation studies.

References

• 1. Synthesis and evaluation of diarylthiazole derivatives that inhibit activation of sterol regulatory element-binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Evaluation of Diaryl Thiazole Derivatives that Inhibit Activation of Sterol Regulatory Element-Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Kinome expression profiling to target new therapeutic avenues in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatostatin induces pro- and anti-apoptotic lipid accumulation in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effectiveness and safety of the SREBP1/2 inhibitor, fatostatin, in a preclinical model of metabolic dysfunction-associated steatotic liver disease progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinome Profiling Reveals Abnormal Activity of Kinases in Skeletal Muscle From Adults With Obesity and Insulin Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of FGH10019: A Guide for Laboratory Professionals

Disclaimer: This document provides general guidance on the proper disposal of a laboratory chemical like FGH10019. It is not a substitute for the official Safety Data Sheet (SDS) provided by the manufacturer. Researchers, scientists, and drug development professionals must consult the specific SDS for FGH10019 and adhere to all applicable federal, state, and local regulations for chemical waste disposal.

The responsible disposal of laboratory chemicals is paramount to ensuring the safety of personnel and protecting the environment. For a research compound such as FGH10019, a novel sterol regulatory element-binding protein (SREBP) inhibitor, a structured approach to waste management is essential. In the absence of a specific, universally available Safety Data Sheet for FGH10019, the following procedures, based on established laboratory safety protocols for similar chemical compounds, should be implemented.

Waste Characterization and Segregation

The first crucial step in the proper disposal of FGH10019 is to characterize it as a hazardous waste unless it is definitively known to be non-hazardous.[1][2] All chemical waste must be segregated at the point of generation to prevent dangerous reactions between incompatible substances.[3]

Table 1: FGH10019 Waste Segregation and Container Requirements

Waste Type	Container Requirements	Disposal Procedure
Solid FGH10019 Waste	Use a designated, leak-proof container with a secure lid that is compatible with the chemical. The original reagent bottle, if empty, can be reused for waste collection.[1]	Label the container clearly as "Hazardous Waste," and specify "Solid FGH10019 Waste." Keep the container closed except when adding waste and store it in a designated secondary containment area.[1]
Liquid FGH10019 Waste (e.g., solutions in organic solvents)	Use a suitable, leak-proof, and shatter-resistant container with a secure, tight-fitting cap. Ensure the container material is compatible with the solvent used.	Label the container with "Hazardous Waste" and list all chemical constituents with their approximate percentages.[1] Do not mix different solvent wastes unless explicitly permitted by your institution's environmental health and safety (EHS) office.
Contaminated Labware (e.g., pipette tips, gloves, vials)	Dispose of in a designated container for solid hazardous waste. Sharps, such as needles or contaminated glassware, must be placed in a puncture-resistant sharps container.	Ensure containers are properly labeled with the type of waste and the chemical contaminant (FGH10019).
Aqueous Solutions of FGH10019	Collect in a designated container for aqueous hazardous waste.	Do not dispose of aqueous solutions containing FGH10019 down the drain unless explicitly authorized by your institution's EHS office and local wastewater regulations.[4]

Step-by-Step Disposal Protocol

The following is a generalized, step-by-step protocol for the disposal of FGH10019 waste.

• Personal Protective Equipment (PPE): Before handling any chemical waste, ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Waste Identification and Labeling: As soon as the first drop of waste is generated, the waste container must be labeled.[2] The label should include the words "Hazardous Waste," the full chemical name(s) of the contents, and the date of accumulation.[5]

• Secure Storage: Store waste containers in a designated, well-ventilated, and secure area away from general laboratory traffic.[5] Ensure that incompatible waste streams are segregated to prevent accidental mixing.

• Arrange for Professional Disposal: Chemical waste must be disposed of through a licensed professional waste disposal service.[5] Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your properly labeled and sealed waste containers.

• Empty Container Disposal: Empty containers that held FGH10019 should be triple-rinsed with a suitable solvent.[2] The rinsate must be collected and disposed of as hazardous waste.[3] After rinsing, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous waste, or as instructed by your EHS office.[2]

Logical Workflow for FGH10019 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of FGH10019 waste.

Caption: Workflow for the safe disposal of FGH10019 waste.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of FGH10019, fostering a culture of safety and environmental responsibility. Always prioritize the guidance provided in the official Safety Data Sheet and by your institution's safety officers.

References

• 1. benchchem.com [benchchem.com]
• 2. vumc.org [vumc.org]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 5. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

Personal protective equipment for handling FGH10019

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and disposal of FGH10019, a novel sterol regulatory element-binding protein (SREBP) inhibitor. Adherence to these procedures is essential to ensure a safe laboratory environment and minimize risks associated with this compound.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling FGH10019. The following table summarizes the required PPE.

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must be worn to protect against splashes.
Hand Protection	Protective Gloves	Compatible chemical-resistant gloves are required.
Body Protection	Laboratory Coat	A standard lab coat should be worn.
Respiratory Protection	Dust Mask	Recommended to avoid inhalation of dust particles.

Operational Plan: Step-by-Step Handling Procedures

Strict adherence to the following operational procedures is mandatory to ensure the safe handling of FGH10019.

• Preparation : Before handling, ensure that all required PPE is correctly worn. The designated handling area, such as a chemical fume hood, should be clean and prepared.

• Weighing and Aliquoting : When weighing the solid compound, use a dust mask to prevent inhalation. Handle the substance carefully to avoid generating dust.

• Dissolving : When preparing solutions, add the solvent to the FGH10019 powder slowly to prevent splashing.

• Storage : Store FGH10019 in a tightly sealed container in a dry, well-ventilated place.

• Post-Handling : After handling, thoroughly wash hands and any exposed skin. Clean the work area and any equipment used.

Disposal Plan

All waste materials contaminated with FGH10019 must be disposed of in accordance with institutional and local regulations for chemical waste.

• Solid Waste : Collect any solid waste, including contaminated consumables like gloves and weighing paper, in a designated, sealed container labeled for chemical waste.

• Liquid Waste : Dispose of solutions containing FGH10019 in a designated, sealed container for liquid chemical waste. Do not pour down the drain.

• Container Disposal : Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected as liquid chemical waste. Dispose of the rinsed containers as directed by your institution's waste management guidelines.

Emergency Procedures

In the event of accidental exposure, follow these first aid measures immediately.

Exposure Route	First Aid Measures
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.
Skin Contact	Wash off with soap and plenty of water. Consult a physician.
Ingestion	Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.
Inhalation	If breathed in, move person into fresh air. If not breathing, give artificial respiration. Consult a physician.

Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of FGH10019 from initial preparation to final disposal.